O-Desethyl azilsartan-d4

Core Science & Biosynthesis

The Role of O-Desethyl Azilsartan-d4 in Modern Bioanalytical Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Desethyl azilsartan-d4 (B587368) is a stable, deuterium-labeled form of O-Desethyl azilsartan (B1666440), the active metabolite of the antihypertensive prodrug, azilsartan medoxomil. Its primary and critical application in research is as an internal standard for the precise quantification of azilsartan and its metabolites in complex biological matrices. This technical guide provides a comprehensive overview of its use, detailing experimental protocols, summarizing key quantitative data, and illustrating relevant biochemical and analytical workflows. The incorporation of a stable isotope-labeled internal standard like O-Desethyl azilsartan-d4 is considered the gold standard in bioanalytical method development, particularly for pharmacokinetic and bioequivalence studies, as it effectively compensates for variability during sample preparation and instrumental analysis.[1][2]

Core Applications in Research

The unique properties of O-Desethyl azilsartan-d4, namely its near-identical physicochemical characteristics to the unlabeled analyte and its distinct mass-to-charge ratio (m/z), make it an invaluable tool in several research areas:

• Pharmacokinetic (PK) Studies: Deuterium labeling allows for the precise tracking and quantification of azilsartan's absorption, distribution, metabolism, and excretion (ADME) in biological systems.[3] This is crucial for determining key PK parameters such as maximum plasma concentration (Cmax), time to Cmax (Tmax), and the area under the concentration-time curve (AUC).

• Bioequivalence (BE) Studies: In the development of generic drug formulations, O-Desethyl azilsartan-d4 is employed to accurately compare the bioavailability of a test formulation of azilsartan medoxomil to a reference product.

• Metabolic Research: It serves as a tracer to elucidate the metabolic pathways of azilsartan within the body, aiding in the identification and quantification of its metabolites.[3][4]

• Drug Development: Assists in understanding drug-receptor interactions and in the optimization of drug formulations for the treatment of hypertension.[3]

Physicochemical Properties

Property	Value
Chemical Formula	C₂₃H₁₂D₄N₄O₅
Molecular Weight	432.42 g/mol
Appearance	Typically a white to off-white powder
Solubility	Soluble in organic solvents like methanol (B129727) and dimethyl sulfoxide; poorly soluble in water
Storage	Store at 2-8°C, protected from light and moisture

Bioanalytical Methodologies: Experimental Protocols

The quantification of azilsartan using O-Desethyl azilsartan-d4 as an internal standard predominantly relies on liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following sections detail the common sample preparation and analytical protocols.

Sample Preparation from Human Plasma

Accurate quantification necessitates the effective extraction of the analyte and internal standard from the biological matrix, removing interfering substances like proteins and phospholipids. Two primary methods are employed: Protein Precipitation (PPT) and Solid-Phase Extraction (SPE).

1. Protein Precipitation (PPT)

This is a rapid and straightforward method suitable for many research applications.

• Procedure:

  • To 100 µL of a human plasma sample in a microcentrifuge tube, add a known concentration of O-Desethyl azilsartan-d4 working solution.

  • Add 300 µL of cold acetonitrile (B52724) to precipitate the plasma proteins.

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in a known volume of the initial mobile phase.

2. Solid-Phase Extraction (SPE)

SPE is a more selective technique that yields cleaner extracts, reducing matrix effects and improving analytical sensitivity.

• Procedure:

  • To a 500 µL human plasma sample, add a known concentration of the O-Desethyl azilsartan-d4 internal standard.

  • Pre-condition a solid-phase extraction (SPE) cartridge (e.g., mixed-mode cation exchange) with 1 mL of methanol followed by 1 mL of water.

  • Load the plasma sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

  • Elute azilsartan and O-Desethyl azilsartan-d4 with an appropriate organic solvent, such as 1 mL of methanol.[3]

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Parameters

The following table summarizes typical starting parameters for the LC-MS/MS analysis of azilsartan using O-Desethyl azilsartan-d4. Optimization is essential for specific instrumentation and assay requirements.

Parameter	Recommended Condition
LC Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL
Ionization Mode	Positive Electrospray Ionization (ESI)

Mass Spectrometry Parameters (MRM Transitions)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Azilsartan	457.95	279.15	25 - 35
O-Desethyl azilsartan-d4	461.98 (theoretical)	283.18 (theoretical)	25 - 35

Quantitative Data Summary

The following tables present a compilation of performance characteristics from various validated bioanalytical methods for azilsartan quantification, often employing a stable isotope-labeled internal standard like O-Desethyl azilsartan-d4.

Table 1: Linearity of Azilsartan Quantification

Concentration Range (µg/mL)	Correlation Coefficient (r²)	Internal Standard Used
0.1–1.5	≥0.997	Telmisartan
2–10	0.999	Not specified
1.0–9.0	>0.9985	Not specified
5-30	0.9997	Not specified
160.00-240.00	>0.999	Not specified

Table 2: Accuracy and Precision of Azilsartan Quantification

Quality Control Level	Intraday Precision (%RSD)	Interday Precision (%RSD)	Intraday Accuracy (%)	Interday Accuracy (%)
Low	3.07 - 13.0	0.04 - 13.8	90 - 102.5	93 - 109
Medium	1.53 - 8.41	1.78 - 4.59	-	-
High	-	-	-	-

Data compiled from multiple sources.[5][6]

Visualizing Workflows and Pathways

Azilsartan Metabolism

Azilsartan medoxomil is a prodrug that is rapidly hydrolyzed to its active form, azilsartan. Azilsartan is then further metabolized in the liver, primarily by the cytochrome P450 enzyme CYP2C9, to form two main inactive metabolites: M-I (formed by decarboxylation) and M-II (formed by O-dealkylation).[4][7]

Caption: Metabolic pathway of azilsartan medoxomil.

Bioanalytical Workflow for Azilsartan Quantification

The general workflow for quantifying azilsartan in plasma samples using O-Desethyl azilsartan-d4 as an internal standard is a multi-step process designed to ensure accuracy and reproducibility.

Caption: General workflow for bioanalytical quantification.

Conclusion

O-Desethyl azilsartan-d4 is an indispensable tool in the bioanalytical study of azilsartan. Its use as a stable isotope-labeled internal standard ensures the high level of accuracy and precision required for demanding applications such as pharmacokinetic and bioequivalence studies. The detailed methodologies and compiled data within this guide serve as a valuable resource for researchers and scientists in the field of drug development and analysis, facilitating the generation of robust and reliable data.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Bioanalytical method development and validation of azilsartan medoxomil potassium in human plasma by reversed-phase-high-performance liquid chromatographic with solid-phase extraction and its application in bioequivalence study | Innovative Journal of Medical Sciences [ijms.co.in]
• 6. researchgate.net [researchgate.net]
• 7. Azilsartan | C25H20N4O5 | CID 135415867 - PubChem [pubchem.ncbi.nlm.nih.gov]

O-Desethyl azilsartan-d4 chemical structure and properties

An In-depth Technical Guide to O-Desethyl azilsartan-d4 (B587368)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and applications of O-Desethyl azilsartan-d4. O-Desethyl azilsartan-d4 is the stable isotope-labeled derivative of O-Desethyl Azilsartan (B1666440), which is an active metabolite of the antihypertensive drug Azilsartan medoxomil.[1] The incorporation of four deuterium (B1214612) atoms makes it an invaluable tool in pharmacokinetic and metabolic studies.[1][2]

Chemical Structure and Identification

O-Desethyl azilsartan-d4 is classified as an angiotensin II receptor blocker and belongs to the benzimidazole (B57391) derivatives chemical family.[1] Its core structure is that of azilsartan, with deuterium atoms strategically incorporated.

Chemical Identifiers

Identifier	Value
IUPAC Name	2-Oxo-3-((2'-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-yl)methyl)-2,3-dihydro-1H-benzo[d]imidazole-4-carboxylic-d4 Acid[1][3][4]
Molecular Formula	C₂₃H₁₂D₄N₄O₅[1][3][4]
Molecular Weight	432.42 g/mol [1][3][4]
CAS Number	1442400-68-1 (unlabeled)[1][4][5]
SMILES	O=C1NC(C2=CC=CC=C2C(C([2H])=C3[2H])=C(C([2H])=C3CN4C5=C(C=CC=C5NC4=O)C(O)=O)[2H])=NO1[2]

Chemical Structure Visualization

Caption: 2D representation of O-Desethyl azilsartan-d4.

Physicochemical Properties

The physical and chemical properties of O-Desethyl azilsartan-d4 are expected to be very similar to its non-deuterated counterpart.

Property	Description
Appearance	Off-white Solid
Solubility	Slightly soluble in DMSO and Methanol.
Stability	Stable under normal storage conditions. Should be protected from light and moisture.[1]
Storage Conditions	Recommended storage at 2-8°C.

Biological Activity and Applications

O-Desethyl azilsartan is an active metabolite of Azilsartan medoxomil and functions as an angiotensin II receptor antagonist.[1][3] It selectively blocks the AT1 subtype of angiotensin II receptors, leading to vasodilation and a reduction in blood pressure.[1]

The deuterium-labeled form, O-Desethyl azilsartan-d4, has several critical applications in research and development:

• Pharmacokinetic Studies: The deuterium labeling provides a distinct mass shift, allowing for precise tracking and quantification of the compound in biological systems using mass spectrometry. This is crucial for studying its absorption, distribution, metabolism, and excretion (ADME) profile.[1][2]

• Metabolic Research: It is used to investigate the metabolic pathways and biotransformation of azilsartan in vivo.[1]

• Internal Standard: Due to its isotopic purity and similar chemical behavior to the unlabeled analyte, it serves as an excellent internal standard for quantitative analysis by NMR, GC-MS, or LC-MS, ensuring accuracy and precision in bioanalytical assays.[2]

Experimental Protocols

Detailed, proprietary experimental protocols for the synthesis and analysis of O-Desethyl azilsartan-d4 are not publicly available. However, the general methodologies can be outlined based on standard chemical and pharmaceutical practices.

Generalized Synthesis

The synthesis of O-Desethyl azilsartan-d4 typically involves the modification of azilsartan or a precursor to incorporate deuterium atoms at specific positions.[1]

Caption: High-level overview of the synthesis process.

Methodology:

• Starting Material: The synthesis often begins with a suitable precursor of azilsartan.[1]

• Deuteration: Deuterated reagents are used to introduce deuterium into the molecule. This may involve nucleophilic substitution or reduction reactions employing deuterated solvents or reagents.[1]

• Purification: Following the reaction, purification is essential to isolate the desired product from by-products and unreacted materials. High-Performance Liquid Chromatography (HPLC) is a common technique for this purpose.[1]

Analytical Characterization

The identity and purity of O-Desethyl azilsartan-d4 are confirmed using standard analytical techniques.

Caption: Typical workflow for analytical confirmation.

Methodologies:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is used to confirm the overall chemical structure and pinpoint the location of the deuterium atoms within the molecule.[1]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is employed to accurately determine the molecular weight, confirming the incorporation of the four deuterium atoms and the elemental composition.[1]

• High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the compound by separating it from any impurities. The purity is typically calculated based on the relative peak areas in the chromatogram.[1]

This guide consolidates the available technical information on O-Desethyl azilsartan-d4, providing a foundational resource for its application in pharmaceutical research and development. For specific experimental parameters and safety information, it is essential to consult the documentation provided by the supplier.

References

• 1. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. clearsynth.com [clearsynth.com]
• 4. O-Desethyl Azilsartan-D4 | CAS No- 1442400-68-1(Unlabelled) | Simson Pharma Limited [simsonpharma.com]
• 5. O-Desethyl Azilsartan | C23H16N4O5 | CID 135742018 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis Pathway of O-Desethyl Azilsartan-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide outlines a feasible synthesis pathway for O-Desethyl azilsartan-d4 (B587368), a deuterated analog of the active metabolite of the antihypertensive drug azilsartan (B1666440) medoxomil. O-Desethyl azilsartan-d4 serves as a critical internal standard in pharmacokinetic and metabolic studies due to its mass shift, which allows for clear differentiation from the unlabeled endogenous compound in mass spectrometry-based analyses. While specific proprietary synthesis methods may vary, this guide details a scientifically sound and referenced approach based on established organic chemistry principles and published syntheses of azilsartan and related benzimidazole (B57391) derivatives.

Introduction

O-Desethyl azilsartan is the major active metabolite of azilsartan medoxomil, formed in vivo via O-dealkylation mediated primarily by the cytochrome P450 enzyme CYP2C9.[1][2] The deuterated form, O-Desethyl azilsartan-d4, incorporates four deuterium (B1214612) atoms, providing a stable isotopic label. The synthesis of this complex molecule requires a multi-step approach, beginning with the construction of the core benzimidazole structure, followed by the introduction of the biphenyl (B1667301) and oxadiazole moieties, and finally, the incorporation of deuterium atoms.

Proposed Synthesis Pathway

The synthesis of O-Desethyl azilsartan-d4 can be envisioned as a multi-stage process. A plausible route involves the synthesis of a deuterated benzimidazole intermediate, which is then elaborated to the final product. This approach ensures the stable incorporation of the deuterium label in a non-labile position.

The overall synthetic strategy is depicted in the following workflow:

Caption: High-level workflow for the synthesis of O-Desethyl azilsartan-d4.

Stage 1: Synthesis of Deuterated Diaminobenzoate Intermediate

The synthesis commences with a commercially available, deuterated nitroaniline derivative. The deuterium atoms are strategically located on the aromatic ring that will become the benzimidazole core.

Caption: Synthesis of the key deuterated diamine intermediate.

Stage 2: Benzimidazole Ring Formation and Elaboration

The deuterated diaminobenzoate is then cyclized to form the benzimidazole ring. This is followed by a series of reactions to build the final structure of O-Desethyl azilsartan-d4.

Caption: Detailed reaction pathway for O-Desethyl azilsartan-d4 synthesis.

Experimental Protocols

The following are representative experimental protocols for the key steps in the synthesis. These are based on established procedures for the synthesis of azilsartan and its analogs.[3][4]

Protocol 1: Synthesis of Methyl 2-ethoxy-1-((2'-(N'-hydroxycarbamimidoyl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylate-d4 (Amidoxime Intermediate)

• Reaction Setup: To a solution of the deuterated benzimidazole nitrile precursor (1 equivalent) in a suitable solvent such as dimethyl sulfoxide (B87167) (DMSO), add hydroxylamine (B1172632) hydrochloride (1.5 equivalents) and a base like sodium bicarbonate (1.6 equivalents).

• Reaction Conditions: Heat the mixture to 80-85°C for 24 hours.

• Work-up and Purification: Cool the reaction mixture and pour it into water. The precipitated product is collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization from ethanol.[3]

Protocol 2: Synthesis of Methyl 2-ethoxy-1-((2'-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylate-d4 (Ester Intermediate)

• Reaction Setup: Suspend the amidoxime intermediate (1 equivalent) in a solvent like dichloromethane (B109758) (DCM). Add triethylamine (B128534) (1.1 equivalents).

• Reaction Conditions: Cool the mixture to 0-5°C and add ethyl chloroformate (1.0 equivalent) dropwise. Stir the reaction at room temperature for 2 hours.

• Cyclization: After the initial reaction, add a non-nucleophilic base such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and reflux the mixture. The cyclization can also be performed by thermal means in a high-boiling solvent like xylene.[4]

• Work-up and Purification: After completion of the reaction, wash the reaction mixture with water. Concentrate the organic layer under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Protocol 3: Synthesis of O-Desethyl azilsartan-d4 (Final Product)

• Reaction Setup: Dissolve the ester intermediate (1 equivalent) in a mixture of a suitable organic solvent (e.g., THF or methanol) and an aqueous solution of a strong base like sodium hydroxide (B78521) or lithium hydroxide (2-3 equivalents).

• Reaction Conditions: Stir the mixture at room temperature or with gentle heating (e.g., 50°C) until the hydrolysis is complete, as monitored by TLC or HPLC.[4]

• Work-up and Purification: Acidify the reaction mixture with an acid like hydrochloric acid to precipitate the product. Collect the solid by filtration, wash with water, and dry under vacuum to yield O-Desethyl azilsartan-d4.

Data Presentation

The following table summarizes the expected quantitative data for the key intermediates and the final product. The yields and purity are based on reported syntheses of the non-deuterated analogs and may vary for the deuterated synthesis.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Expected Yield (%)	Expected Purity (HPLC, %)
Methyl 3,4-diaminobenzoate-d4	C₈H₆D₄N₂O₂	170.21	>90	>98
Methyl 2-ethoxy-1-((2'-(N'-hydroxycarbamimidoyl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylate-d4	C₂₆H₂₁D₄N₅O₄	491.56	70-80	>95
Methyl 2-ethoxy-1-((2'-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylate-d4	C₂₇H₁₉D₄N₅O₅	517.54	85-95	>98
O-Desethyl azilsartan-d4	C₂₃H₁₂D₄N₄O₅	432.42	>90	>99

Conclusion

This technical guide provides a comprehensive overview of a plausible synthesis pathway for O-Desethyl azilsartan-d4. The described route utilizes established chemical transformations and provides a framework for the preparation of this important analytical standard. The successful synthesis of O-Desethyl azilsartan-d4 is crucial for advancing our understanding of the pharmacokinetics and metabolism of azilsartan medoxomil, thereby supporting further drug development and clinical research in the field of hypertension. Researchers should note that optimization of reaction conditions and purification methods may be necessary to achieve the desired yields and purity.

References

• 1. Azilsartan Medoxomil | C30H24N4O8 | CID 135409642 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. iajpr.com [iajpr.com]
• 4. Azilsartan synthesis - chemicalbook [chemicalbook.com]

O-Desethyl Azilsartan-d4: A Comprehensive Technical Guide on its Role as a Metabolite of Azilsartan Medoxomil

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of O-Desethyl azilsartan (B1666440), the major metabolite of the antihypertensive drug Azilsartan medoxomil, and its deuterated analogue, O-Desethyl azilsartan-d4 (B587368). This document details the metabolic pathways, presents quantitative pharmacokinetic data, outlines relevant experimental protocols, and provides visual diagrams to elucidate key processes.

Introduction to Azilsartan Medoxomil and its Metabolism

Azilsartan medoxomil is an angiotensin II receptor blocker (ARB) approved for the management of hypertension.[1] It is administered as a prodrug that is rapidly hydrolyzed in the gastrointestinal tract to its active moiety, azilsartan (also known as TAK-536).[2][3] The parent prodrug, azilsartan medoxomil, is not detectable in plasma following oral administration.[3][4]

The active azilsartan then undergoes metabolism to form two primary, pharmacologically inactive metabolites: M-I (a minor metabolite) and M-II (the major metabolite).[4][5] M-II is chemically known as O-Desethyl azilsartan.[6] The deuterated form, O-Desethyl azilsartan-d4, is a stable, isotope-labeled derivative used extensively in research, particularly in pharmacokinetic studies, as an internal standard for precise quantification.[7][8]

Metabolic Pathway of Azilsartan Medoxomil

The biotransformation of Azilsartan medoxomil is a two-step process:

• Hydrolysis to Active Azilsartan: During absorption, esterases in the gastrointestinal tract and liver hydrolyze the ester bond of Azilsartan medoxomil to release the active drug, azilsartan.[2][9]

• Metabolism of Azilsartan: Azilsartan is further metabolized by cytochrome P450 (CYP) enzymes in the liver.[2][9]

  • Formation of M-II (O-Desethyl Azilsartan): The major metabolic pathway is O-dealkylation, mediated primarily by the enzyme CYP2C9 , to form the M-II metabolite.[4][5][9]

  • Formation of M-I: A minor pathway involves decarboxylation, mediated by CYP2C8 and CYP2B6, to form the M-I metabolite.[4][5]

Both M-I and M-II metabolites do not contribute to the pharmacological activity of the drug.[9][10] Systemic exposure to M-II is approximately 50% of azilsartan exposure, while exposure to M-I is less than 1%.[4][5]

Metabolic conversion of Azilsartan Medoxomil.

Quantitative Data

The following tables summarize key quantitative data regarding azilsartan, its metabolites, and its deuterated analogue.

Table 1: Pharmacokinetic Parameters of Azilsartan and Metabolite M-II in Healthy Adults

Parameter	Azilsartan	M-II (O-Desethyl Azilsartan)	Reference
Tmax (Time to Peak Concentration)	1.5 - 3 hours	Not explicitly stated	[4]
Elimination Half-life (t½)	~11 hours	Not explicitly stated	[4][11]
Volume of Distribution (Vd)	~16 L	Not explicitly stated	[4][12]
Renal Clearance	~2.3 mL/min	Not explicitly stated	[4][11]

| Plasma Protein Binding | >99% | Not explicitly stated |[4] |

Table 2: Relative Systemic Exposure of Azilsartan Metabolites

Metabolite	Formation Pathway	Mediating Enzyme(s)	Systemic Exposure (Relative to Azilsartan)	Pharmacological Activity	Reference
M-II (O-Desethyl Azilsartan)	O-dealkylation	CYP2C9	~50%	Inactive	[4][5][9]

| M-I | Decarboxylation | CYP2C8, CYP2B6 | <1% | Inactive |[4][5] |

Table 3: Physicochemical Properties of O-Desethyl Azilsartan and its d4 Analogue

Property	O-Desethyl Azilsartan	O-Desethyl Azilsartan-d4	Reference
Molecular Formula	C₂₃H₁₆N₄O₅	C₂₃H₁₂D₄N₄O₅	[6],[13]
Molecular Weight	~428.4 g/mol	~432.42 g/mol	[6],[13]
CAS Number	1442400-68-1	1442400-68-1 (unlabeled)	[6][7]

| Primary Use | Metabolite identification | Internal standard for bioanalysis |[8][13] |

Experimental Protocols

The quantification of azilsartan and its metabolites, including O-Desethyl azilsartan, in biological matrices is critical for pharmacokinetic and drug metabolism studies. O-Desethyl azilsartan-d4 serves as an ideal internal standard (IS) for these analyses due to its similar chemical properties and distinct mass.

Protocol: Quantification of Azilsartan and O-Desethyl Azilsartan in Human Plasma using LC-MS/MS

This protocol provides a generalized workflow for sample preparation and analysis.

1. Materials and Reagents:

• Human plasma (collected in K₂EDTA tubes)

• Analytical reference standards: Azilsartan, O-Desethyl azilsartan

• Internal Standard (IS): O-Desethyl azilsartan-d4

• Acetonitrile (B52724) (HPLC grade)

• Formic Acid (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer and Centrifuge

2. Sample Preparation (Protein Precipitation - PPT):

• Pipette 100 µL of human plasma into a clean microcentrifuge tube.

• Add 20 µL of the internal standard working solution (O-Desethyl azilsartan-d4 in 50% acetonitrile).

• Add 300 µL of acetonitrile (as the precipitating solvent) to the plasma sample.

• Vortex the mixture vigorously for approximately 1-2 minutes to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or HPLC vial.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

• Vortex briefly and inject a portion (e.g., 5-10 µL) into the LC-MS/MS system.[14]

3. LC-MS/MS Conditions (Illustrative):

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: C18 reverse-phase column (e.g., Chromolith SpeedROD RP-18e, 50 x 4.6 mm).[12]

• Mobile Phase A: 0.1% Acetic Acid in Water.[12]

• Mobile Phase B: 0.1% Acetic Acid in Methanol.[12]

• Flow Rate: Gradient flow, e.g., 0.5 - 2 mL/min.[12]

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

  • Monitor specific precursor-to-product ion transitions for azilsartan, O-Desethyl azilsartan, and O-Desethyl azilsartan-d4.

Workflow for plasma sample analysis.

Conclusion

O-Desethyl azilsartan (M-II) is the principal, though pharmacologically inactive, metabolite of the active drug azilsartan. Its formation is primarily mediated by the CYP2C9 enzyme through an O-dealkylation reaction. The deuterated stable isotope, O-Desethyl azilsartan-d4, is an indispensable analytical tool. It serves as an internal standard, enabling researchers and drug development professionals to perform highly accurate and precise quantification of azilsartan and its metabolites in various biological matrices. A thorough understanding of this metabolic pathway and the availability of such analytical tools are fundamental to conducting comprehensive pharmacokinetic, bioequivalence, and drug-drug interaction studies.

References

• 1. Pharmacokinetic evaluation and clinical utility of azilsartan medoxomil for the treatment of hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Single‐Center Evaluation of the Pharmacokinetics and Safety of the Angiotensin II Receptor Antagonist Azilsartan Medoxomil in Mild to Moderate Hepatic Impairment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Azilsartan Medoxomil | C30H24N4O8 | CID 135409642 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. O-Desethyl Azilsartan | C23H16N4O5 | CID 135742018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Azilsartan | C25H20N4O5 | CID 135415867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. efda.gov.et [efda.gov.et]
• 12. Single-dose pharmacokinetics and safety of azilsartan medoxomil in children and adolescents with hypertension as compared to healthy adults - PMC [pmc.ncbi.nlm.nih.gov]
• 13. clearsynth.com [clearsynth.com]
• 14. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Physical and Chemical Properties of O-Desethyl azilsartan-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Desethyl azilsartan-d4 (B587368) is a stable, isotopically labeled derivative of O-Desethyl azilsartan (B1666440), which is an active metabolite of the angiotensin II receptor blocker (ARB), Azilsartan medoxomil.[1] As a deuterated analog, it serves as an invaluable internal standard for quantitative bioanalytical assays, particularly in pharmacokinetic and metabolic studies of azilsartan.[2][3] The incorporation of four deuterium (B1214612) atoms provides a distinct mass shift, enabling precise quantification by mass spectrometry.[2] This technical guide provides a comprehensive overview of the known physical and chemical properties of O-Desethyl azilsartan-d4, compiled from available data.

Core Physical and Chemical Data

While specific experimental data for some physical properties of the deuterated form are not extensively published, the properties are expected to be very similar to the unlabeled compound. The following table summarizes the key physical and chemical properties of O-Desethyl azilsartan-d4.

Property	Value	References
Chemical Name	2-Oxo-3-((2'-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-yl)methyl)-2,3-dihydro-1H-benzo[d]imidazole-4-carboxylic-d4 Acid	[4][5]
Synonyms	O-Desethyl Azilsartan-d4, Azilsartan Impurity 14-d4, Azilsartan Metabolite M-II-d4	[1][6]
Molecular Formula	C₂₃H₁₂D₄N₄O₅	[2][4]
Molecular Weight	432.42 g/mol	[2][4]
CAS Number	1442400-68-1 (unlabeled)	[1][6]
Appearance	White to off-white solid/powder	[1]
Solubility	Soluble in methanol (B129727) and dimethyl sulfoxide (B87167) (DMSO); poorly soluble in water.	[1][7]
Melting Point	Expected to be similar to O-Desethyl azilsartan (118-120°C).	[7]
pKa	Predicted to be similar to O-Desethyl azilsartan (3.75 ± 0.20).	[7]
Storage Conditions	Store at 2-8°C, protect from light and moisture.	[1][8]

Experimental Protocols

Detailed experimental protocols for the characterization of O-Desethyl azilsartan-d4 are not always available in the public domain. However, standard analytical methodologies would be employed. Below are generalized protocols for key analytical techniques.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

A stability-indicating HPLC method is crucial for determining the purity of O-Desethyl azilsartan-d4 and separating it from potential impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector and a C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% orthophosphoric acid in water, pH 3.2) and an organic solvent (e.g., methanol or acetonitrile). A common mobile phase composition is a 70:30 (v/v) mixture of methanol and phosphate (B84403) buffer.[9]

• Flow Rate: Typically 1.0 mL/min.[9]

• Detection: UV detection at a wavelength of approximately 249 nm.[9]

• Sample Preparation: A stock solution of O-Desethyl azilsartan-d4 is prepared in a suitable solvent such as methanol. Working solutions are prepared by diluting the stock solution with the mobile phase to a concentration within the linear range of the assay (e.g., 2-10 µg/mL).[9]

• Analysis: The sample is injected into the HPLC system, and the resulting chromatogram is analyzed. Purity is calculated by determining the area of the main peak relative to the total area of all peaks.

Mass Spectrometry (MS) for Structural Confirmation

High-resolution mass spectrometry is employed to confirm the molecular weight and elemental composition of O-Desethyl azilsartan-d4.

• Instrumentation: A high-resolution mass spectrometer, such as a quadrupole time-of-flight (Q-TOF) or Orbitrap instrument, coupled with an electrospray ionization (ESI) source.

• Sample Introduction: The sample, dissolved in a suitable solvent (e.g., methanol/water with 0.1% formic acid), is introduced into the mass spectrometer via direct infusion or through an HPLC system.[10]

• Ionization Mode: Positive or negative ion mode can be used, though positive mode is common for this class of compounds, detecting the protonated molecule [M+H]⁺.

• Mass Analysis: The mass-to-charge ratio (m/z) of the molecular ion is measured with high accuracy. The expected m/z for the [M+H]⁺ ion of O-Desethyl azilsartan-d4 is approximately 433.16. Fragmentation analysis (MS/MS) can be performed to confirm the structure and the location of the deuterium labels.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy provides detailed information about the chemical structure and the position of the deuterium atoms.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: The sample is dissolved in a suitable deuterated solvent, such as DMSO-d₆ or Methanol-d₄.

• Experiments: ¹H NMR and ¹³C NMR spectra are acquired. In the ¹H NMR spectrum of O-Desethyl azilsartan-d4, the signals corresponding to the protons on the deuterated phenyl ring will be absent or significantly reduced in intensity, confirming the isotopic labeling.

Workflow and Pathway Diagrams

The following diagrams illustrate the logical workflow for the characterization of O-Desethyl azilsartan-d4 and its mechanism of action.

Workflow for Characterization and Application

References

• 1. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. clearsynth.com [clearsynth.com]
• 5. O-Desethyl Azilsartan-D4 | CAS No- 1442400-68-1(Unlabelled) | Simson Pharma Limited [simsonpharma.com]
• 6. O-Desethyl Azilsartan | C23H16N4O5 | CID 135742018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. O-Desethyl Azilsartan | 1442400-68-1 [amp.chemicalbook.com]
• 8. O-Desethyl azilsartan | 1442400-68-1 | SHC40068 [biosynth.com]
• 9. ijper.org [ijper.org]
• 10. benchchem.com [benchchem.com]

O-Desethyl Azilsartan-d4: A Technical Guide for Researchers

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on O-Desethyl azilsartan-d4 (B587368), a key deuterated metabolite of the angiotensin II receptor blocker, Azilsartan (B1666440). This document is intended for researchers, scientists, and professionals in drug development who are engaged in pharmacokinetic, metabolic, and bioanalytical studies.

Core Compound Information

O-Desethyl azilsartan-d4 is the stable isotope-labeled form of O-Desethyl azilsartan, the major and pharmacologically inactive metabolite of Azilsartan. The incorporation of four deuterium (B1214612) atoms provides a distinct mass shift, making it an ideal internal standard for quantitative bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS).

Molecular Formula: C₂₃H₁₂D₄N₄O₅

While a specific CAS number for O-Desethyl azilsartan-d4 is not consistently available across chemical suppliers, the CAS number for the unlabeled parent compound, O-Desethyl azilsartan, is 1442400-68-1 , and is often used for reference.[1][2]

Physicochemical and Analytical Data

The following table summarizes typical quantitative data for O-Desethyl azilsartan-d4, as would be found on a Certificate of Analysis (CoA). These values are representative and may vary between different suppliers and batches.

Parameter	Representative Value	Method of Analysis
Molecular Weight	432.42 g/mol	Mass Spectrometry
Purity	≥98%	HPLC, LC-MS
Isotopic Enrichment	≥99 atom % D	Mass Spectrometry
Appearance	White to Off-White Solid	Visual Inspection
Solubility	Soluble in DMSO, Methanol (B129727)	Solvent Solubility Test

Metabolic Pathway of Azilsartan

Azilsartan medoxomil, the marketed prodrug, is rapidly hydrolyzed to its active form, Azilsartan. Azilsartan then undergoes metabolism in the liver, primarily through two pathways. The major metabolic route is O-dealkylation, mediated by the cytochrome P450 enzyme CYP2C9, which results in the formation of O-Desethyl azilsartan (also known as M-II). A minor pathway involves decarboxylation, mediated by CYP2C8 and CYP2B6, to form the M-I metabolite. Both M-I and M-II are pharmacologically inactive.[3][4][5][6]

Metabolic Pathway of Azilsartan

Experimental Protocols

O-Desethyl azilsartan-d4 is primarily used as an internal standard in bioanalytical methods to quantify Azilsartan and its metabolites in biological matrices. Below is a representative experimental protocol for the extraction and analysis of these compounds from human plasma using LC-MS/MS.

Bioanalytical Method Workflow

The following diagram illustrates a typical workflow for a bioanalytical assay using a deuterated internal standard.

Bioanalytical Method Workflow

Detailed Methodologies

The following methodologies are based on established bioanalytical methods for Azilsartan and its metabolites.[7][8][9]

3.2.1. Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Azilsartan, O-Desethyl azilsartan, and O-Desethyl azilsartan-d4 in methanol.

• Working Solutions:

  • Prepare a series of working solutions for the calibration curve by serially diluting the Azilsartan and O-Desethyl azilsartan stock solutions with a 50:50 mixture of methanol and water.

  • Prepare a working solution of the internal standard (O-Desethyl azilsartan-d4) at a fixed concentration (e.g., 100 ng/mL) in the same diluent.

3.2.2. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (blank, calibration standard, or study sample) in a microcentrifuge tube, add 25 µL of the internal standard working solution.

• Add 300 µL of cold acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.

3.2.3. LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A typical gradient would start at a high percentage of Mobile Phase A, ramp down to a low percentage to elute the analytes, and then return to the initial conditions for re-equilibration.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (example):

    • Azilsartan: m/z 457.2 → 279.1

    • O-Desethyl azilsartan: m/z 429.1 → 251.1

    • O-Desethyl azilsartan-d4: m/z 433.1 → 255.1

Rationale for Using a Deuterated Internal Standard

The use of a stable isotope-labeled internal standard, such as O-Desethyl azilsartan-d4, is considered the gold standard in quantitative bioanalysis for several key reasons.

Rationale for Deuterated Internal Standard

By closely mimicking the chemical and physical properties of the analyte, a deuterated internal standard co-elutes chromatographically and experiences similar ionization effects in the mass spectrometer. This allows for the correction of variations that can occur during sample preparation and analysis, leading to more accurate and precise results.[10][11][12]

References

• 1. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 2. BioOrganics [bioorganics.biz]
• 3. go.drugbank.com [go.drugbank.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. Azilsartan - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Development, validation and application of the liquid chromatography tandem mass spectrometry method for simultaneous quantification of azilsartan medoxomil (TAK-491), azilsartan (TAK-536), and its 2 metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Simultaneous determination of azilsartan and chlorthalidone in rat and human plasma by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development and validation of LC-MS/MS method for simultaneous determination of Azilsartan Medoxomil and Chlorthalidone from the human plasma | Semantic Scholar [semanticscholar.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]

O-Desethyl Azilsartan: A Comprehensive Technical Review of its Formation and Pharmacological Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

O-Desethyl azilsartan (B1666440), also known as azilsartan metabolite M-II, is the principal metabolite of the angiotensin II receptor blocker (ARB), azilsartan. Formed through O-dealkylation primarily mediated by the cytochrome P450 enzyme CYP2C9, O-Desethyl azilsartan is considered pharmacologically inactive.[1][2][3] This technical guide provides a detailed examination of the formation of O-Desethyl azilsartan, its pharmacokinetic profile in relation to its parent compound, and the experimental basis for its classification as an inactive metabolite. While it does not possess a therapeutic mechanism of action, understanding its metabolic pathway is crucial for a comprehensive pharmacological assessment of azilsartan.

Introduction

Azilsartan medoxomil is a prodrug that is rapidly hydrolyzed to its active moiety, azilsartan, in the gastrointestinal tract.[1][4] Azilsartan is a potent and selective antagonist of the angiotensin II type 1 (AT₁) receptor, leading to the blockade of the renin-angiotensin-aldosterone system (RAAS) and subsequent antihypertensive effects.[4][5] The metabolism of azilsartan is a key determinant of its clinical pharmacology, leading to the formation of two primary metabolites, M-I and M-II.[2][6] This document focuses on the major metabolite, M-II, which is identified as O-Desethyl azilsartan.[1][2]

Metabolic Pathway of Azilsartan to O-Desethyl Azilsartan

The primary metabolic pathway for the inactivation of azilsartan is O-dealkylation, resulting in the formation of O-Desethyl azilsartan (M-II).[1][2] This reaction is catalyzed by the polymorphic enzyme CYP2C9, located predominantly in the liver.[7] A minor metabolic pathway involves decarboxylation to form the M-I metabolite.[1][2]

Metabolic activation of azilsartan medoxomil and subsequent metabolism of azilsartan.

Pharmacokinetics of Azilsartan and its Metabolites

The systemic exposure to O-Desethyl azilsartan (M-II) is approximately 50% of that of the parent drug, azilsartan.[1][2] In contrast, the minor metabolite, M-I, has a systemic exposure of less than 1%.[1][2] Despite its significant presence in plasma, O-Desethyl azilsartan does not contribute to the pharmacological effects of azilsartan medoxomil.[2][6]

Parameter	Azilsartan	O-Desethyl azilsartan (M-II)	M-I (minor metabolite)
Systemic Exposure (relative to Azilsartan)	100%	~50%[1][2]	<1%[1][2]
Pharmacological Activity	Active[4]	Inactive[1][2][3]	Inactive[1][2]
Primary Enzyme Responsible for Formation	Hydrolysis of prodrug	CYP2C9[1][2][7]	CYP2C8 and CYP2B6[4]
Elimination Half-life	~11 hours[5]	Not specified	Not specified

Mechanism of Action of Azilsartan (Parent Compound)

To understand the context of O-Desethyl azilsartan's inactivity, it is essential to review the mechanism of action of its active parent compound, azilsartan. Azilsartan is a selective antagonist of the angiotensin II type 1 (AT₁) receptor.[4] Angiotensin II is a key effector molecule in the RAAS, responsible for vasoconstriction, aldosterone (B195564) release, and sodium and water retention, all of which contribute to an increase in blood pressure.[4] By blocking the binding of angiotensin II to the AT₁ receptor, azilsartan effectively inhibits these physiological responses, leading to a reduction in blood pressure.[5] Azilsartan exhibits a high affinity and slow dissociation from the AT₁ receptor, which contributes to its potent and sustained antihypertensive effects.[4]

Simplified signaling pathway of the Renin-Angiotensin-Aldosterone System and the point of intervention by azilsartan.

Evidence for the Pharmacological Inactivity of O-Desethyl Azilsartan

Experimental Protocols to Determine Pharmacological Activity

The assessment of the pharmacological activity of a metabolite like O-Desethyl azilsartan typically involves a series of in vitro and in vivo experiments.

In Vitro Radioligand Binding Assays

These assays are fundamental in determining the affinity of a compound for a specific receptor.[8]

• Objective: To quantify the binding affinity of O-Desethyl azilsartan to the angiotensin II type 1 (AT₁) receptor.

• Methodology:

  • Membrane Preparation: Crude membrane fractions containing AT₁ receptors are prepared from tissues or cultured cells expressing the receptor.[8] The tissue or cells are homogenized in a buffer solution and subjected to differential centrifugation to isolate the membrane fraction.[8]

  • Competitive Binding Assay: A constant concentration of a radiolabeled ligand for the AT₁ receptor (e.g., ¹²⁵I-Angiotensin II) is incubated with the membrane preparation in the presence of increasing concentrations of the unlabeled test compound (O-Desethyl azilsartan).[8]

  • Incubation and Filtration: The mixture is incubated to allow binding to reach equilibrium. The bound and free radioligand are then separated by rapid filtration through glass fiber filters.[8]

  • Quantification: The radioactivity retained on the filters, representing the amount of bound radiolabeled ligand, is measured using a gamma counter.

  • Data Analysis: The concentration of O-Desethyl azilsartan that inhibits 50% of the specific binding of the radioligand (IC50) is determined. This value can be used to calculate the binding affinity (Ki). For an inactive compound like O-Desethyl azilsartan, a very high IC50 or no significant inhibition of radioligand binding would be observed.

In Vitro Functional Assays

These assays measure the functional consequence of a compound binding to its target receptor.

• Objective: To determine if O-Desethyl azilsartan can antagonize angiotensin II-induced cellular responses.

• Methodology:

  • Cell Culture: Cells expressing the AT₁ receptor are cultured.

  • Stimulation and Inhibition: The cells are pre-incubated with varying concentrations of O-Desethyl azilsartan before being stimulated with angiotensin II.

  • Measurement of Second Messengers: The cellular response to angiotensin II stimulation, such as an increase in intracellular calcium or the production of inositol (B14025) phosphates, is measured.

  • Data Analysis: The ability of O-Desethyl azilsartan to inhibit the angiotensin II-induced response is quantified. A pharmacologically inactive compound would not show significant inhibition.

In Vivo Models

Animal models of hypertension are used to assess the effect of the compound on blood pressure.

• Objective: To evaluate the in vivo effect of O-Desethyl azilsartan on blood pressure.

• Methodology:

  • Animal Model: Hypertensive animal models, such as spontaneously hypertensive rats (SHR), are used.

  • Drug Administration: O-Desethyl azilsartan is administered to the animals.

  • Blood Pressure Monitoring: Blood pressure is continuously monitored using telemetry or other methods.

  • Data Analysis: The changes in blood pressure following the administration of O-Desethyl azilsartan are compared to a vehicle control. An inactive metabolite would not produce a significant change in blood pressure.

Experimental workflow for determining the pharmacological activity of a metabolite.

Conclusion

O-Desethyl azilsartan (M-II) is the major, yet pharmacologically inactive, metabolite of azilsartan. Its formation via CYP2C9-mediated O-dealkylation represents a significant clearance pathway for the active drug. While O-Desethyl azilsartan itself does not contribute to the antihypertensive effects of azilsartan medoxomil, a thorough understanding of its formation and pharmacokinetic properties is integral to the overall safety and efficacy profile of its parent compound. The lack of pharmacological activity has been established through a combination of in vitro and in vivo studies, which are standard in the non-clinical evaluation of drug metabolites. For researchers and drug development professionals, the focus remains on the pharmacology of azilsartan, with the metabolism to O-Desethyl azilsartan being a key aspect of its disposition.

References

• 1. Azilsartan Monograph for Professionals - Drugs.com [drugs.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Single-dose pharmacokinetics and safety of azilsartan medoxomil in children and adolescents with hypertension as compared to healthy adults | springermedizin.de [springermedizin.de]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Azilsartan - Wikipedia [en.wikipedia.org]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. The relationship between CYP2C9 gene polymorphisms and azilsartan metabolism in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

An In-depth Technical Guide to O-Desethyl azilsartan-d4: Deuterium Labeling, Synthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of O-Desethyl azilsartan-d4 (B587368), a deuterated analog of the active metabolite of the angiotensin II receptor blocker, azilsartan (B1666440). This document details the precise location of the deuterium (B1214612) labels, offers insights into its synthesis, and presents relevant analytical data.

Deuterium Labeling Position

O-Desethyl azilsartan-d4 is isotopically labeled with four deuterium atoms. Contrary to what the common chemical name, 2-Oxo-3-((2'-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-yl)methyl)-2,3-dihydro-1H-benzo[d]imidazole-4-carboxylic-d4 Acid, might suggest, the deuterium atoms are not located on the benzimidazole (B57391) ring.

Mass spectrometry fragmentation analysis of the closely related compound, Azilsartan-d4, has definitively shown that the four deuterium atoms are located on the para-phenylene ring of the biphenyl (B1667301) moiety .[1] This substitution pattern results in a distinct mass shift that is crucial for its use as an internal standard in pharmacokinetic and metabolic studies.[1] Given that O-Desethyl azilsartan is a direct metabolite of azilsartan, the deuteration pattern is maintained.

The molecular structure of O-Desethyl azilsartan-d4 is illustrated below, indicating the precise positions of the deuterium labels.

Caption: Deuterium labeling on the biphenyl ring of O-Desethyl azilsartan-d4.

Physicochemical Properties

A summary of the key physicochemical properties of O-Desethyl azilsartan-d4 is provided in the table below.

Property	Value	Reference(s)
Molecular Formula	C₂₃H₁₂D₄N₄O₅	[2][3][4]
Molecular Weight	432.42 g/mol	[2][3][4]
Appearance	White to off-white solid	[2]
Solubility	Soluble in DMSO and Methanol (B129727)	[2]
Storage	2-8°C

Synthesis

A plausible synthetic workflow is outlined below:

Caption: Generalized synthetic workflow for O-Desethyl azilsartan-d4.

Conceptual Experimental Protocol:

• Synthesis of the Deuterated Biphenyl Intermediate: The synthesis would commence with a commercially available deuterated benzene (B151609) or a related precursor. Through a series of reactions, likely involving a Suzuki or similar cross-coupling reaction, the deuterated biphenyl core structure is assembled. This is the critical step where the deuterium atoms are incorporated into the final molecule.

• Coupling to the Benzimidazole Moiety: The deuterated biphenyl intermediate is then chemically linked to the pre-formed benzimidazole-4-carboxylic acid portion of the molecule.

• Formation of the Oxadiazole Ring: The final step involves the cyclization to form the 5-oxo-4,5-dihydro-1,2,4-oxadiazole ring.

• Purification: The final product is purified using standard techniques such as column chromatography and recrystallization to yield high-purity O-Desethyl azilsartan-d4.

Analytical Characterization

The structural integrity and isotopic enrichment of O-Desethyl azilsartan-d4 are confirmed through a combination of analytical techniques.

Analytical Technique	Purpose	Expected Observations
Mass Spectrometry (MS)	Confirms molecular weight and isotopic incorporation.	A molecular ion peak corresponding to the mass of the d4-labeled compound (approximately 432.42 m/z for [M+H]⁺). Fragmentation patterns will show a +4 Da shift for fragments containing the biphenyl moiety.[1]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Confirms the precise location of deuterium atoms.	The absence of proton signals in the aromatic region of the ¹H NMR spectrum corresponding to the deuterated positions on the biphenyl ring.

Hypothetical Experimental Protocol for Mass Spectrometry Analysis:

• Sample Preparation: A stock solution of O-Desethyl azilsartan-d4 (1 mg/mL) is prepared in methanol. A working solution of 1 µg/mL is then prepared by diluting the stock solution with a 1:1 (v/v) mixture of methanol and water containing 0.1% formic acid.

• Instrumentation: Analysis is performed on a high-resolution mass spectrometer, such as a Q-TOF, coupled with a liquid chromatography system.

• Data Acquisition: The instrument is operated in positive ion mode, and data is acquired over a mass range that includes the expected molecular ion. Collision-induced dissociation (CID) is used to generate fragment ions for structural confirmation.

Applications in Research and Development

O-Desethyl azilsartan-d4 is a critical tool for pharmaceutical research and development, primarily utilized in:

• Pharmacokinetic (PK) Studies: As a stable isotope-labeled internal standard, it allows for the accurate quantification of the active metabolite, O-Desethyl azilsartan, in biological matrices such as plasma and urine.

• Metabolism Studies: It aids in the elucidation of metabolic pathways of azilsartan.

• Bioanalytical Method Development: It is essential for the validation of sensitive and specific analytical methods for the quantification of O-Desethyl azilsartan.

References

• 1. benchchem.com [benchchem.com]
• 2. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 3. clearsynth.com [clearsynth.com]
• 4. O-Desethyl Azilsartan-D4 | CAS No- 1442400-68-1(Unlabelled) | Simson Pharma Limited [simsonpharma.com]

O-Desethyl Azilsartan-d4: A Technical Guide to Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of O-Desethyl azilsartan-d4 (B587368), a deuterated analog of an active metabolite of the angiotensin II receptor blocker, Azilsartan (B1666440). Given the limited availability of specific quantitative data for the deuterated compound, this guide incorporates data from its non-deuterated counterpart, O-Desethyl azilsartan, and the parent drug, Azilsartan, as a scientifically reasonable surrogate. The structural similarity suggests that the core physicochemical properties will be comparable.

Introduction

O-Desethyl azilsartan-d4 is the stable isotope-labeled form of O-Desethyl azilsartan, which is an active metabolite of the antihypertensive drug Azilsartan medoxomil.[1] The deuterium (B1214612) labeling makes it a valuable tool in pharmacokinetic and metabolic studies, allowing for its precise quantification in biological matrices.[1] Understanding its solubility and stability is critical for its use as an analytical standard and in various research applications.

Solubility Profile

Currently, specific quantitative solubility data for O-Desethyl azilsartan-d4 is not extensively available in peer-reviewed literature. However, qualitative descriptions consistently indicate its solubility in organic solvents and poor solubility in aqueous solutions.

Qualitative Solubility of O-Desethyl Azilsartan-d4:

Solvent	Solubility Description	Source
Dimethyl Sulfoxide (DMSO)	Slightly soluble	[2][3]
Methanol	Slightly soluble (solubility increases with heating)	[2][3]
Water	Poorly soluble	[1]

As a proxy to provide a more quantitative perspective, the following table summarizes the solubility of the parent compound, Azilsartan, in various organic solvents at different temperatures. It is important to note that while the trend is expected to be similar for O-Desethyl azilsartan-d4, the exact values may differ.

Quantitative Solubility of Azilsartan (Surrogate Data):

Solvent	Temperature (°C)	Solubility (mg/mL)
Ethanol	20	>100
Tetrahydrofuran	20	>100
Methanol	20	~50
n-Propanol	20	~30
Isopropanol	20	~20
Acetonitrile	20	~10

This data is derived from studies on Azilsartan and should be considered as an estimation for O-Desethyl azilsartan-d4.

Stability Profile

O-Desethyl azilsartan-d4 is reported to be stable under standard storage conditions.[1] However, protection from light and moisture is recommended to ensure its integrity.[1] Recommended storage is typically at 2-8°C.[3][4]

Forced degradation studies on the parent drug, Azilsartan, provide insights into the potential degradation pathways for O-Desethyl azilsartan-d4. These studies indicate that the molecule is susceptible to degradation under hydrolytic (acidic and alkaline), oxidative, and photolytic conditions.

Summary of Forced Degradation Studies on Azilsartan (Surrogate Data):

Stress Condition	Degradation Observed	Potential Degradation Products
Acidic Hydrolysis (e.g., 0.1 M HCl)	Significant degradation	De-ethylated and other hydrolysis products
Alkaline Hydrolysis (e.g., 0.1 M NaOH)	Significant degradation	Decarboxylated and other hydrolysis products
Oxidative (e.g., H₂O₂)	Degradation observed	Oxidized derivatives
Photolytic	Degradation observed	Photodegradants
Thermal (Dry Heat)	Generally stable	Minimal degradation

Experimental Protocols

Solubility Determination (Shake-Flask Method)

This protocol outlines a standard procedure for determining the thermodynamic solubility of a compound.

Objective: To determine the equilibrium solubility of O-Desethyl azilsartan-d4 in various solvents.

Materials:

• O-Desethyl azilsartan-d4

• Selected solvents (e.g., Methanol, DMSO, Water)

• Glass vials with screw caps

• Orbital shaker/incubator

• Centrifuge

• HPLC system with a suitable column and detector

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Add an excess amount of O-Desethyl azilsartan-d4 to a known volume of the selected solvent in a glass vial. The presence of undissolved solid is necessary to ensure saturation.

• Seal the vials tightly to prevent solvent evaporation.

• Place the vials in an orbital shaker set at a constant temperature (e.g., 25°C or 37°C) and agitation speed.

• Equilibrate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• After equilibration, visually confirm the presence of undissolved solid.

• Separate the undissolved solid from the saturated solution by centrifugation or filtration.

• Carefully withdraw an aliquot of the clear supernatant.

• Dilute the supernatant with a suitable solvent to a concentration within the calibration range of the analytical method.

• Quantify the concentration of O-Desethyl azilsartan-d4 in the diluted sample using a validated HPLC method.

• Calculate the solubility of the compound in the selected solvent (e.g., in mg/mL).

Stability Assessment (Forced Degradation Study)

This protocol is based on the principles outlined in the ICH Q1A(R2) guidelines for stability testing.

Objective: To evaluate the stability of O-Desethyl azilsartan-d4 under various stress conditions.

Materials:

• O-Desethyl azilsartan-d4

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• Photostability chamber

• Oven

• HPLC system with a photodiode array (PDA) detector

• pH meter

Procedure:

• Sample Preparation: Prepare solutions of O-Desethyl azilsartan-d4 in a suitable solvent.

• Acid Hydrolysis: Add HCl to the sample solution to achieve a final concentration of 0.1 M. Incubate at a specified temperature (e.g., 60°C) for a defined period.

• Alkaline Hydrolysis: Add NaOH to the sample solution to achieve a final concentration of 0.1 M. Incubate at a specified temperature (e.g., 60°C) for a defined period.

• Oxidative Degradation: Add H₂O₂ to the sample solution (e.g., 3%). Incubate at room temperature for a defined period.

• Thermal Degradation: Store the solid compound in an oven at an elevated temperature (e.g., 80°C) for a defined period.

• Photostability: Expose the solid compound and its solution to light providing an overall illumination of not less than 1.2 million lux hours and not less than 200 watt hours/square meter, following ICH Q1B guidelines.

• Analysis: At specified time points, withdraw samples from each stress condition. Neutralize the acidic and alkaline samples. Analyze all samples by a stability-indicating HPLC-PDA method to separate the parent compound from any degradation products.

• Data Evaluation: Calculate the percentage of degradation of O-Desethyl azilsartan-d4. Identify and characterize any significant degradation products using techniques like mass spectrometry (MS).

Mechanism of Action and Signaling Pathway

O-Desethyl azilsartan is an active metabolite of Azilsartan, which functions as an angiotensin II receptor blocker (ARB). ARBs exert their antihypertensive effects by selectively blocking the AT1 receptor, thereby inhibiting the actions of angiotensin II. The following diagram illustrates the Renin-Angiotensin-Aldosterone System (RAAS) and the point of intervention for ARBs like Azilsartan.

Caption: The Renin-Angiotensin-Aldosterone System (RAAS) pathway and the inhibitory action of Azilsartan and its metabolites.

Conclusion

This technical guide summarizes the current understanding of the solubility and stability of O-Desethyl azilsartan-d4. While specific quantitative data for the deuterated compound is limited, information from its parent compounds provides valuable insights for researchers and drug development professionals. The provided experimental protocols offer a framework for generating specific data for this important analytical standard. Further studies are warranted to establish a more detailed and quantitative physicochemical profile of O-Desethyl azilsartan-d4.

References

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 4. FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]

O-Desethyl Azilsartan-d4: A Technical Guide for Researchers

An In-depth Review of its Synthesis, Analysis, and Application in Pharmacokinetic Studies

Introduction

O-Desethyl azilsartan-d4 (B587368) is the deuterium-labeled stable isotope of O-Desethyl azilsartan (B1666440), the major and pharmacologically inactive metabolite of the angiotensin II receptor blocker (ARB), azilsartan medoxomil.[1][2] Azilsartan medoxomil is a prodrug that is rapidly hydrolyzed to its active form, azilsartan, which is indicated for the treatment of hypertension.[1] The primary role of O-Desethyl azilsartan-d4 is as an internal standard in bioanalytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the precise quantification of O-Desethyl azilsartan in biological matrices.[3] This technical guide provides a comprehensive overview of the available literature on O-Desethyl azilsartan-d4, focusing on its synthesis, analytical methodologies, and its application in pharmacokinetic research for professionals in drug development and related scientific fields.

Chemical and Physical Properties

A summary of the key chemical and physical properties of O-Desethyl azilsartan-d4 is presented in Table 1.

Property	Value	Reference(s)
IUPAC Name	2-oxo-3-[[4-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)phenyl]phenyl-2,3,5,6-d4]methyl]-1H-benzimidazole-4-carboxylic acid
Synonyms	O-Desethyl azilsartan-d4, Azilsartan M-II-d4
CAS Number	1442400-68-1	[4]
Molecular Formula	C₂₃H₁₂D₄N₄O₅	[4]
Molecular Weight	432.42 g/mol	[4]
Appearance	Off-White to White Solid	[4]
Storage Conditions	2-8°C	[4]

Synthesis and Characterization

While specific, detailed protocols for the synthesis of O-Desethyl azilsartan-d4 are not extensively published in peer-reviewed literature and are often proprietary, the general synthetic approach involves the introduction of deuterium (B1214612) atoms into the O-Desethyl azilsartan molecule. This is typically achieved through methods such as deuterium gas exchange reactions catalyzed by a metal, or by using deuterated starting materials or reagents in the final steps of the synthesis of the non-labeled compound.

A plausible synthetic route would involve the O-dealkylation of a deuterated azilsartan precursor. The synthesis of azilsartan itself has been described, and adaptation of such methods with deuterated intermediates would yield the desired labeled compound.

Characterization of O-Desethyl azilsartan-d4 to confirm its identity and purity relies on standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to confirm the molecular structure and the position of the deuterium labels. The absence of proton signals at the deuterated positions is a key indicator.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to confirm the molecular weight and elemental composition, verifying the incorporation of four deuterium atoms.

Metabolism of Azilsartan and the Role of O-Desethyl Azilsartan

Azilsartan medoxomil is rapidly and completely hydrolyzed to its active moiety, azilsartan, in the gastrointestinal tract. Azilsartan is then metabolized in the liver primarily by the cytochrome P450 enzyme, CYP2C9, through O-dealkylation to form O-Desethyl azilsartan (also known as M-II).[1][2] A minor metabolite, M-I, is formed via decarboxylation. Both M-I and M-II are pharmacologically inactive.[1]

Metabolic pathway of Azilsartan Medoxomil.

Experimental Protocols: Bioanalytical Method for O-Desethyl Azilsartan Quantification

The following is a representative experimental protocol for the quantification of O-Desethyl azilsartan in human plasma using LC-MS/MS with O-Desethyl azilsartan-d4 as an internal standard. This protocol is based on established methods for the analysis of azilsartan and its metabolites.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma sample in a microcentrifuge tube, add 20 µL of O-Desethyl azilsartan-d4 internal standard working solution (concentration to be optimized, e.g., 100 ng/mL in methanol).

• Add 300 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase.

• Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

2. LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient elution with Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in acetonitrile). The gradient program should be optimized to ensure adequate separation of the analyte from endogenous plasma components.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry (MS):

  • Ion Source: Electrospray Ionization (ESI) in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM). The precursor and product ion transitions for O-Desethyl azilsartan and O-Desethyl azilsartan-d4 need to be optimized. Representative transitions are provided in Table 2.

  • Ion Source Parameters: Optimized for maximum signal intensity (e.g., spray voltage, source temperature, gas flows).

Table 2: Representative MRM Transitions for O-Desethyl Azilsartan and O-Desethyl Azilsartan-d4

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
O-Desethyl azilsartan	429.1	To be determined empirically
O-Desethyl azilsartan-d4	433.1	To be determined empirically

3. Method Validation

The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA, EMA) for the following parameters:

• Selectivity: Absence of interfering peaks at the retention times of the analyte and internal standard in blank plasma samples.

• Linearity: A calibration curve should be constructed by analyzing a series of plasma samples spiked with known concentrations of O-Desethyl azilsartan. The correlation coefficient (r²) should be ≥0.99.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations on the same day (intra-day) and on different days (inter-day). The accuracy should be within ±15% of the nominal concentration, and the precision (%CV) should not exceed 15%.

• Matrix Effect: Assessed by comparing the response of the analyte in post-extraction spiked plasma samples to that in a neat solution.

• Recovery: The efficiency of the extraction procedure is determined by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: The stability of the analyte in plasma under various conditions (e.g., freeze-thaw cycles, short-term bench-top, long-term storage) should be evaluated.

Quantitative Data: Pharmacokinetics of O-Desethyl Azilsartan (M-II)

The following tables summarize the pharmacokinetic parameters of O-Desethyl azilsartan (M-II) from a clinical study involving subjects with mild and moderate hepatic impairment after single and multiple doses of azilsartan medoxomil.[5]

Table 3: Single-Dose Pharmacokinetic Parameters of O-Desethyl Azilsartan (M-II) in Subjects with Hepatic Impairment and Matched Controls

Parameter	Mild Hepatic Impairment (n=8)	Matched Control (n=8)	Moderate Hepatic Impairment (n=8)	Matched Control (n=8)
Cmax (ng/mL)	318 ± 82.8	337 ± 111	288 ± 73.1	309 ± 86.5
Tmax (h)	4.0 (2.0-8.0)	4.0 (3.0-6.0)	4.0 (2.0-8.0)	4.0 (3.0-8.0)
AUC₀₋∞ (ng·h/mL)	6790 ± 2140	4860 ± 1580	5820 ± 1500	5360 ± 1570
t½ (h)	11.8 ± 2.6	10.5 ± 2.3	11.1 ± 2.1	10.8 ± 2.5

Data are presented as mean ± SD for Cmax, AUC, and t½, and as median (range) for Tmax.

Table 4: Multiple-Dose Pharmacokinetic Parameters of O-Desethyl Azilsartan (M-II) in Subjects with Hepatic Impairment and Matched Controls

Parameter	Mild Hepatic Impairment (n=8)	Matched Control (n=8)	Moderate Hepatic Impairment (n=8)	Matched Control (n=8)
Cmax,ss (ng/mL)	386 ± 117	352 ± 103	338 ± 81.6	329 ± 79.9
Tmax,ss (h)	3.0 (2.0-6.0)	4.0 (2.0-6.0)	4.0 (2.0-6.0)	3.5 (2.0-6.0)
AUCτ,ss (ng·h/mL)	6090 ± 2150	4780 ± 1500	5200 ± 1360	4760 ± 1290

Data are presented as mean ± SD for Cmax and AUC, and as median (range) for Tmax.

Visualization of Experimental Workflow

The following diagram illustrates the typical workflow for a pharmacokinetic study involving the quantification of O-Desethyl azilsartan using O-Desethyl azilsartan-d4 as an internal standard.

Workflow for Pharmacokinetic Analysis.

Conclusion

O-Desethyl azilsartan-d4 is an essential tool for the accurate and precise quantification of the major metabolite of azilsartan medoxomil in pharmacokinetic and metabolic studies. Its use as an internal standard in LC-MS/MS methods allows for the reliable determination of O-Desethyl azilsartan concentrations in biological fluids, which is crucial for understanding the disposition of azilsartan in various populations. This technical guide has summarized the available information on the synthesis, characterization, and analytical application of O-Desethyl azilsartan-d4, providing researchers and drug development professionals with a valuable resource for their work.

References

• 1. researchgate.net [researchgate.net]
• 2. Single-Center Evaluation of the Pharmacokinetics and Safety of the Angiotensin II Receptor Antagonist Azilsartan Medoxomil in Mild to Moderate Hepatic Impairment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

LC-MS/MS Method Development for the Quantification of O-Desethyl azilsartan-d4 in Human Plasma

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document details a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of O-Desethyl azilsartan (B1666440) in human plasma, utilizing its stable isotope-labeled analog, O-Desethyl azilsartan-d4 (B587368), as an internal standard (IS). O-Desethyl azilsartan is an active metabolite of the angiotensin II receptor blocker, azilsartan medoxomil.[1][2][3][4] The method employs a straightforward protein precipitation technique for sample preparation, followed by rapid and efficient chromatographic separation on a C18 reverse-phase column. Detection is achieved using a triple quadrupole mass spectrometer operating in the multiple reaction monitoring (MRM) mode, which provides high selectivity and sensitivity. This method is suitable for pharmacokinetic studies, therapeutic drug monitoring, and other bioanalytical applications requiring the precise quantification of O-Desethyl azilsartan in a biological matrix.

Introduction

Azilsartan is a potent angiotensin II receptor blocker (ARB) prescribed for the treatment of hypertension.[5] Following administration, its prodrug, azilsartan medoxomil, is rapidly hydrolyzed to the active moiety, azilsartan. A significant metabolite of azilsartan is O-Desethyl azilsartan (also known as M-II), which is also pharmacologically active.[1][3] Accurate quantification of this metabolite in biological matrices is crucial for understanding the overall pharmacokinetics and pharmacodynamics of azilsartan.

LC-MS/MS has become the gold standard for bioanalytical assays due to its inherent sensitivity and selectivity. The use of a stable isotope-labeled internal standard, such as O-Desethyl azilsartan-d4, is critical for achieving high accuracy and precision by compensating for variations in sample preparation and instrument response.[6] This application note provides a comprehensive protocol for the development and implementation of an LC-MS/MS method for the determination of O-Desethyl azilsartan in human plasma.

Experimental

Materials and Reagents

• Analytes: O-Desethyl azilsartan, O-Desethyl azilsartan-d4 (Internal Standard)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade)

• Water: Ultrapure water (18.2 MΩ·cm)

• Biological Matrix: Control human plasma

Instrumentation

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Standard Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of O-Desethyl azilsartan and O-Desethyl azilsartan-d4 in methanol.

• Working Solutions: Prepare serial dilutions of the O-Desethyl azilsartan stock solution with a 50:50 mixture of acetonitrile and water to create calibration standards. Prepare a working solution of O-Desethyl azilsartan-d4 at a suitable concentration (e.g., 100 ng/mL) in the same diluent.

Protocols

Sample Preparation (Protein Precipitation)

• Label microcentrifuge tubes for blank, calibration standards, quality control (QC) samples, and unknown samples.

• Allow all plasma samples to thaw completely at room temperature and vortex to ensure homogeneity.

• Pipette 100 µL of the appropriate plasma sample into the corresponding labeled microcentrifuge tube.

• Add 20 µL of the O-Desethyl azilsartan-d4 internal standard working solution to all tubes except the blank.

• Add 300 µL of cold acetonitrile to each tube to precipitate the plasma proteins.

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject an aliquot of the supernatant into the LC-MS/MS system.

LC-MS/MS Method

The following tables summarize the optimized liquid chromatography and mass spectrometry parameters.

Table 1: Liquid Chromatography Parameters

Parameter	Recommended Condition
Column	C18 reverse-phase (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with 95% A, ramp to 5% A over 3-5 minutes, hold, and re-equilibrate
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL

Table 2: Mass Spectrometry Parameters

Parameter	O-Desethyl azilsartan	O-Desethyl azilsartan-d4 (IS)
Ionization Mode	Positive Electrospray Ionization (ESI+)	Positive Electrospray Ionization (ESI+)
Precursor Ion (m/z)	429.1	433.1
Product Ion (m/z)	To be determined (likely fragments from loss of H₂O, CO₂, and cleavage of the biphenyl-benzimidazole bond)	To be determined (should show a +4 Da shift for fragments containing the biphenyl (B1667301) moiety)
Collision Energy (eV)	To be optimized (typically in the range of 20-40 eV)	To be optimized (typically in the range of 20-40 eV)
Dwell Time	100 ms	100 ms

Note: The product ions and collision energies for O-Desethyl azilsartan and its d4-labeled internal standard should be optimized by infusing the individual standard solutions into the mass spectrometer.

Data Analysis and Results

The concentration of O-Desethyl azilsartan in the plasma samples is determined from the peak area ratio of the analyte to the internal standard. A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their corresponding concentrations. The linearity of the method should be assessed over the desired concentration range.

Experimental Workflow

Caption: Experimental workflow for the LC-MS/MS quantification of O-Desethyl azilsartan.

Conclusion

The described LC-MS/MS method provides a reliable and high-throughput solution for the quantification of O-Desethyl azilsartan in human plasma. The use of O-Desethyl azilsartan-d4 as an internal standard ensures the accuracy and precision of the results by compensating for potential variations during sample processing and analysis. This method is well-suited for supporting pharmacokinetic and clinical studies of azilsartan and its metabolites.

References

• 1. Azilsartan | C25H20N4O5 | CID 135415867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 5. Forced degradation, LC-UV, MS(n) and LC-MS-TOF studies on azilsartan: Identification of a known and three new degradation impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the Use of O-Desethyl Azilsartan-d4 as an Internal Standard in Plasma Analysis

Introduction

O-Desethyl azilsartan-d4 (B587368) is the stable isotope-labeled derivative of O-Desethyl azilsartan (B1666440), an active metabolite of the antihypertensive drug azilsartan medoxomil.[1] In bioanalytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), deuterated analogs like O-desethyl azilsartan-d4 are invaluable as internal standards.[2][3][4] Their use ensures high accuracy and precision by compensating for variations during sample preparation and instrumental analysis.[2][3] This document provides detailed application notes and protocols for the quantification of azilsartan and its metabolites in plasma using O-desethyl azilsartan-d4 as an internal standard.

The protocols outlined below are based on established methods for azilsartan analysis, which are directly applicable to its metabolites. The underlying principle involves adding a known quantity of the internal standard to plasma samples, followed by extraction of both the analyte and the internal standard.[2] The ratio of the analyte's response to the internal standard's response is then used to determine the analyte's concentration.[2]

Experimental Protocols

Two primary sample preparation techniques are widely used for the analysis of azilsartan and its metabolites in plasma: Protein Precipitation (PPT) and Solid-Phase Extraction (SPE).[5]

1. Protein Precipitation (PPT) Protocol

This method is rapid and straightforward, making it suitable for high-throughput analysis.[3][5]

• Materials and Reagents:

  • O-Desethyl azilsartan-d4 internal standard working solution (e.g., 100 ng/mL in acetonitrile)

  • Acetonitrile (B52724) (LC-MS grade), chilled[5]

  • Control human plasma[2]

  • Microcentrifuge tubes[2]

• Procedure:

  • Thaw plasma samples to room temperature and vortex to ensure homogeneity.[2]

  • In a microcentrifuge tube, pipette 100 µL of the plasma sample, calibration standard, or quality control (QC) sample.[3]

  • Add 25 µL of the O-desethyl azilsartan-d4 internal standard working solution.[3]

  • Add 300 µL of cold acetonitrile to precipitate the plasma proteins.[3][5]

  • Vortex the mixture vigorously for 1 minute.[3][5]

  • Centrifuge the tubes at 10,000-12,000 x g for 10 minutes at 4°C.[2][3][5]

  • Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.[3][5]

  • Optionally, the supernatant can be evaporated to dryness under a gentle stream of nitrogen at 40°C and reconstituted in the initial mobile phase.[5]

Protein Precipitation Workflow

2. Solid-Phase Extraction (SPE) Protocol

SPE provides a cleaner extract compared to PPT, which can minimize matrix effects and improve sensitivity.[5]

• Materials and Reagents:

  • O-Desethyl azilsartan-d4 internal standard working solution

  • SPE cartridges (e.g., mixed-mode cation exchange)[5]

  • Methanol (B129727) (LC-MS grade)[5]

  • Ultrapure water[2]

  • 5% Methanol in water[5]

  • 5% Formic acid in methanol[5]

• Procedure:

  • To 100 µL of the plasma sample, add 20 µL of the O-desethyl azilsartan-d4 internal standard working solution.[5]

  • Pre-condition the SPE cartridge with 1 mL of methanol, followed by 1 mL of water.[5]

  • Load the plasma sample onto the conditioned SPE cartridge.[5]

  • Wash the cartridge with 1 mL of 5% methanol in water to remove interfering substances.[5]

  • Elute the analyte and internal standard with 1 mL of 5% formic acid in methanol.[5]

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[5]

  • Reconstitute the dried extract in 100 µL of the initial mobile phase composition.[5]

  • Vortex briefly and inject the sample into the LC-MS/MS system.[5]

Solid-Phase Extraction Workflow

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions for the analysis of azilsartan and its metabolites, which should be optimized for the specific instrument being used.[5]

Liquid Chromatography (LC) Parameters

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)[2][5]
Mobile Phase A	0.1% Formic Acid in Water[5]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[5]
Gradient	Start with 95% A, ramp to 5% A over 3-5 minutes, hold, and re-equilibrate[5]
Flow Rate	0.3 - 0.5 mL/min[5]
Column Temperature	40 °C[5]
Injection Volume	5 - 10 µL[5]

Mass Spectrometry (MS) Parameters

A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source is commonly used.[2][3]

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)[5]
Scan Type	Multiple Reaction Monitoring (MRM)[2]
Azilsartan Transition	Precursor Ion (m/z): 457.95 -> Product Ion (m/z): 279.15[5]
O-Desethyl azilsartan-d4 Transition	Precursor Ion (m/z): 461.98 (theoretical) -> Product Ion (m/z): 283.18 (theoretical)[5]
Collision Energy (eV)	25 - 35 (to be optimized)[5]

Note: The mass transitions for O-Desethyl azilsartan-d4 are theoretical and require optimization on the specific mass spectrometer being used.[5]

Method Validation Summary

Bioanalytical methods for azilsartan have been validated according to regulatory guidelines, demonstrating excellent performance.[2] The following table summarizes typical validation parameters.

Validation Parameter	Typical Results
Linearity Range	1 - 4000 ng/mL (r² ≥ 0.995)[6]
Lower Limit of Quantification (LLOQ)	1 ng/mL[6]
Intra-day Precision (RSD)	< 15%[6]
Inter-day Precision (RSD)	< 15%[6]
Intra-day Accuracy	Within ±15% of nominal concentration[6]
Inter-day Accuracy	Within ±15% of nominal concentration[6]
Recovery	> 80%[6]

Principle of Internal Standard Quantification

The use of a stable isotope-labeled internal standard like O-desethyl azilsartan-d4 is crucial for accurate quantification.[3] It is added at a constant concentration to all samples, including calibration standards, quality controls, and unknown samples.[2] Since the internal standard has nearly identical chemical and physical properties to the analyte, it experiences similar extraction efficiency and ionization suppression or enhancement.[3] By calculating the peak area ratio of the analyte to the internal standard, these variations can be normalized, leading to a more accurate and precise measurement of the analyte's concentration.[2]

Internal Standard Quantification Principle

The described LC-MS/MS method, utilizing O-desethyl azilsartan-d4 as an internal standard, provides a robust, sensitive, and reliable approach for the quantification of azilsartan and its metabolites in plasma.[3] The use of a stable isotope-labeled internal standard is essential for ensuring the accuracy and precision of the results, making this method well-suited for pharmacokinetic and clinical studies.[3] The provided protocols for protein precipitation and solid-phase extraction offer flexibility depending on the specific requirements of the study.

References

• 1. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Simultaneous determination of azilsartan and chlorthalidone in rat and human plasma by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for the Quantification of Azilsartan in Human Plasma Using O-Desethyl Azilsartan-d4 by LC-MS/MS

Application Note

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of azilsartan (B1666440) in human plasma. The method utilizes O-Desethyl azilsartan-d4 (B587368), a stable isotope-labeled derivative of an azilsartan metabolite, as the internal standard (IS) to ensure high accuracy and precision.[1][2][3] This protocol is intended for researchers, scientists, and drug development professionals involved in pharmacokinetic studies, bioequivalence assessments, and therapeutic drug monitoring of azilsartan.

Azilsartan is an angiotensin II receptor blocker used for the treatment of hypertension.[4] Accurate quantification in biological matrices is crucial for understanding its pharmacokinetic profile. The use of a stable isotope-labeled internal standard like O-Desethyl azilsartan-d4 is the gold standard in quantitative bioanalysis as it closely mimics the analyte during sample preparation and ionization, thus compensating for matrix effects and variability.[5]

The described method involves a straightforward protein precipitation step for sample preparation, followed by rapid chromatographic separation and detection using tandem mass spectrometry in the multiple reaction monitoring (MRM) mode. This approach offers high selectivity and sensitivity, allowing for the accurate measurement of azilsartan concentrations over a clinically relevant range.

Experimental Workflow

Caption: Experimental workflow for azilsartan quantification.

Detailed Experimental Protocol

1. Materials and Reagents

• Azilsartan reference standard

• O-Desethyl azilsartan-d4 (Internal Standard)

• HPLC-grade acetonitrile (B52724)

• HPLC-grade methanol (B129727)

• Formic acid (analytical grade)

• Ultrapure water

• Human plasma (with anticoagulant)

2. Stock and Working Solutions Preparation

• Azilsartan Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of azilsartan reference standard in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of O-Desethyl azilsartan-d4 in methanol.

• Working Solutions: Prepare serial dilutions of the azilsartan stock solution with a 50:50 (v/v) mixture of methanol and water to create calibration standards and quality control (QC) samples. Prepare a working solution of the internal standard at an appropriate concentration (e.g., 500 ng/mL) in the same diluent.

3. Sample Preparation

• Label microcentrifuge tubes for calibration standards, QCs, and unknown samples.

• To 100 µL of human plasma in each tube, add 10 µL of the O-Desethyl azilsartan-d4 working solution.

• For calibration standards and QCs, add a known amount of the respective azilsartan working solution. For blank samples, add 10 µL of the diluent.

• Add 300 µL of acetonitrile to each tube to precipitate plasma proteins.[5]

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C.[5]

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

Parameter	Condition
Liquid Chromatography
HPLC System	Agilent HPLC or equivalent[6]
Column	Reversed-phase C8 or C18 column (e.g., Shimpack C-8, 4.6 mm x 150 mm, 5µm)[7]
Mobile Phase	A: 0.1% Formic acid in waterB: 0.1% Formic acid in acetonitrile
Gradient	Optimized to separate azilsartan and the internal standard from endogenous plasma components.
Flow Rate	0.2 - 1.0 mL/min[8][9]
Injection Volume	5 - 10 µL[5]
Column Temperature	32°C[9]
Autosampler Temperature	4°C[9]
Mass Spectrometry
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Source	Electrospray Ionization (ESI), positive mode[8]
MRM Transitions	To be optimized for specific instrument. Precursor ion > Product ion.
Azilsartan: (To be determined by direct infusion)
O-Desethyl azilsartan-d4: (To be determined by direct infusion)
Dwell Time	Optimized for sufficient data points across each chromatographic peak.
Gas Temperatures & Flows	Optimized for specific instrument.

5. Method Validation

The method should be validated according to regulatory guidelines, assessing the following parameters:

• Selectivity: Absence of interfering peaks at the retention times of azilsartan and the internal standard in blank plasma samples.

• Linearity: A linear relationship between the analyte/IS peak area ratio and the concentration of azilsartan over a specified range. A correlation coefficient (r²) of ≥0.99 is typically required.

• Precision and Accuracy: Determined by analyzing QC samples at low, medium, and high concentrations on the same day (intra-day) and on different days (inter-day). The relative standard deviation (RSD) for precision should be ≤15%, and the accuracy should be within 85-115%.

• Recovery: The efficiency of the extraction process, determined by comparing the peak areas of extracted samples to those of unextracted standards.

• Matrix Effect: Assessment of the ion suppression or enhancement caused by the plasma matrix.

• Stability: Stability of azilsartan in plasma under various conditions (freeze-thaw, short-term at room temperature, and long-term storage).

Quantitative Data Summary

The following tables summarize typical performance data for the quantification of azilsartan, compiled from various validated methods.

Table 1: Calibration Curve and Sensitivity

Parameter	Typical Value
Linearity Range	1 - 2500 ng/mL[8]
Correlation Coefficient (r²)	≥ 0.995[7]
Lower Limit of Quantification (LLOQ)	1 ng/mL[8]

Table 2: Precision and Accuracy

Quality Control Level	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Accuracy (%)
Low QC	< 15%	< 15%	90 - 102.5%[6]	93 - 109%[6]
Medium QC	< 15%	< 15%	90 - 102.5%[6]	93 - 109%[6]
High QC	< 15%	< 15%	90 - 102.5%[6]	93 - 109%[6]

Table 3: Recovery

Analyte	Extraction Method	Mean Recovery (%)
Azilsartan	Protein Precipitation	> 91%[5]
Azilsartan	Solid-Phase Extraction	93.7%[6]

This comprehensive protocol provides a solid foundation for the accurate and reliable quantification of azilsartan in human plasma. Adherence to good laboratory practices and thorough method validation are essential for obtaining high-quality data for clinical and research applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 3. clearsynth.com [clearsynth.com]
• 4. Azilsartan | C25H20N4O5 | CID 135415867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Bioanalytical method development and validation of azilsartan medoxomil potassium in human plasma by reversed-phase-high-performance liquid chromatographic with solid-phase extraction and its application in bioequivalence study | Innovative Journal of Medical Sciences [ijms.co.in]
• 7. researchgate.net [researchgate.net]
• 8. Development, validation and application of the liquid chromatography tandem mass spectrometry method for simultaneous quantification of azilsartan medoxomil (TAK-491), azilsartan (TAK-536), and its 2 metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development and validation of LC-MS/MS method for simultaneous determination of Azilsartan Medoxomil and Chlorthalidone from the human plasma - ProQuest [proquest.com]

Application Notes and Protocols for O-Desethyl azilsartan-d4 Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation of O-Desethyl azilsartan-d4 (B587368) for bioanalytical analysis. O-Desethyl azilsartan-d4 is a stable isotope-labeled derivative of O-Desethyl azilsartan (B1666440), an active metabolite of the antihypertensive drug Azilsartan medoxomil.[1] The use of a stable isotope-labeled internal standard like O-Desethyl azilsartan-d4 is crucial for accurate quantification in pharmacokinetic and metabolic studies by compensating for variability during sample preparation and analysis.[2][3]

The following sections detail three common sample preparation techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). Each section includes a detailed experimental protocol and a summary of expected performance characteristics.

Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward method suitable for high-throughput analysis.[4] It involves the addition of an organic solvent to a plasma sample to denature and precipitate proteins.[5]

Experimental Protocol: Protein Precipitation

• Sample Aliquoting : In a microcentrifuge tube, aliquot 100 µL of the plasma sample.

• Internal Standard Spiking : Add 20 µL of the O-Desethyl azilsartan-d4 internal standard working solution.

• Protein Precipitation : Add 300 µL of cold acetonitrile (B52724) to the sample.[4][5]

• Vortexing : Vortex the mixture vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.[4][5]

• Centrifugation : Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[4][5]

• Supernatant Transfer : Carefully transfer the supernatant to a clean tube or a 96-well plate.[5]

• Evaporation : Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.[5]

• Reconstitution : Reconstitute the dried residue in 100 µL of the initial mobile phase.[5]

• Final Vortexing and Injection : Vortex briefly and inject the sample into the LC-MS/MS system.[5]

Protein Precipitation Workflow

Liquid-Liquid Extraction (LLE)

Liquid-Liquid Extraction is a sample purification technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous sample and an organic solvent. This method can provide cleaner extracts compared to protein precipitation.

Experimental Protocol: Liquid-Liquid Extraction

Note: This protocol is adapted from a method for azilsartan and may require optimization for O-Desethyl azilsartan-d4.[6]

• Sample Aliquoting : In a suitable tube, place 100 µL of the plasma sample.

• Internal Standard Spiking : Add the working solution of O-Desethyl azilsartan-d4.

• pH Adjustment (Optional but Recommended) : Add a small volume of an appropriate buffer to adjust the pH of the plasma sample. This can enhance the extraction efficiency of the analyte into the organic phase.

• Addition of Extraction Solvent : Add 1 mL of an appropriate organic solvent (e.g., ethyl acetate, methyl tert-butyl ether).

• Extraction : Vortex the mixture for 5-10 minutes to facilitate the transfer of the analyte and internal standard into the organic phase.

• Centrifugation : Centrifuge at 4000 rpm for 5 minutes to separate the aqueous and organic layers.

• Organic Layer Transfer : Carefully transfer the upper organic layer to a clean tube.

• Evaporation : Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitution : Reconstitute the residue in 100 µL of the mobile phase.

• Injection : Inject the reconstituted sample into the LC-MS/MS system.

Liquid-Liquid Extraction Workflow

Solid-Phase Extraction (SPE)

Solid-Phase Extraction is a highly selective sample preparation technique that can produce very clean extracts, minimizing matrix effects.[5] It involves passing the sample through a solid sorbent that retains the analyte, followed by washing to remove interferences and elution of the purified analyte.[7][8]

Experimental Protocol: Solid-Phase Extraction

• Sample Preparation : To 100 µL of plasma sample, add 20 µL of the O-Desethyl azilsartan-d4 internal standard working solution.[5]

• Cartridge Conditioning : Pre-condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.[5]

• Sample Loading : Load the prepared plasma sample onto the conditioned SPE cartridge.[5]

• Washing : Wash the cartridge with 1 mL of 5% methanol in water to remove interfering substances.[5]

• Elution : Elute the analyte and internal standard with 1 mL of 5% formic acid in methanol.[5]

• Evaporation : Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[5]

• Reconstitution : Reconstitute the dried extract in 100 µL of the initial mobile phase.[5]

• Vortexing and Injection : Vortex briefly and inject the sample into the LC-MS/MS system.[5]

Solid-Phase Extraction Workflow

Quantitative Data Summary

The following table summarizes typical performance characteristics for the different sample preparation techniques based on data for azilsartan and its analogs. The values for O-Desethyl azilsartan-d4 are expected to be similar but should be empirically determined during method validation.

Parameter	Protein Precipitation	Liquid-Liquid Extraction	Solid-Phase Extraction
Recovery	~95% (inferred)[4]	~80%[6]	>90%[7]
Matrix Effect	< 15% (inferred)[4]	Minimal[6]	Minimal
Processing Time	Fast	Moderate	Slow
Selectivity	Low	Moderate	High
Cost per Sample	Low	Low-Moderate	High
Suitability	High-throughput screening	Routine analysis	Low concentration analysis

Note : The data presented is based on published methods for azilsartan and its related compounds.[4][6][7] These values should serve as a guideline, and specific performance should be validated for the analysis of O-Desethyl azilsartan-d4 in the desired matrix.

References

• 1. evitachem.com [evitachem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Simultaneous determination of azilsartan and chlorthalidone in rat and human plasma by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bioanalytical method development and validation of azilsartan medoxomil potassium in human plasma by reversed-phase-high-performance liquid chromatographic with solid-phase extraction and its application in bioequivalence study | Innovative Journal of Medical Sciences [ijms.co.in]
• 8. Bioanalytical method development and validation of azilsartan medoxomil potassium in human plasma by reversed-phase-high-performance liquid chromatographic with solid-phase extraction and its application in bioequivalence study | PDF [slideshare.net]

Application Notes and Protocols for O-Desethyl Azilsartan-d4 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of O-Desethyl azilsartan-d4 (B587368) as an internal standard in pharmacokinetic (PK) studies of azilsartan (B1666440). The information is intended to guide researchers in developing robust and reliable bioanalytical methods for the quantification of azilsartan in biological matrices.

Introduction

Azilsartan is a potent angiotensin II receptor blocker (ARB) prescribed for the treatment of hypertension.[1][2] To characterize its absorption, distribution, metabolism, and excretion (ADME) properties, robust pharmacokinetic studies are essential. A key component of these studies is the accurate quantification of azilsartan in biological samples, typically plasma.

O-Desethyl azilsartan is an active metabolite of the prodrug azilsartan medoxomil.[3][4] O-Desethyl azilsartan-d4 is a stable, isotope-labeled derivative of this metabolite.[3][5] Its use as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays is the gold standard for quantitative bioanalysis.[2] The deuterium (B1214612) labeling provides a mass shift that allows it to be distinguished from the unlabeled analyte, while its chemical and physical properties remain nearly identical. This ensures that it behaves similarly to the analyte during sample preparation and analysis, effectively compensating for variations in extraction efficiency, matrix effects, and instrument response, thereby leading to high accuracy and precision.[1][2]

Mechanism of Action of Azilsartan

Azilsartan functions by selectively blocking the angiotensin II type 1 (AT1) receptor.[6][7] This prevents the vasoconstrictive and aldosterone-secreting effects of angiotensin II, a key component of the renin-angiotensin system (RAS), ultimately leading to a reduction in blood pressure.[6][7]

Caption: Azilsartan blocks the AT1 receptor, inhibiting Angiotensin II's effects.

Experimental Protocols

A validated LC-MS/MS method is the preferred technique for the quantification of azilsartan in biological matrices due to its high sensitivity and selectivity.[2] O-Desethyl azilsartan-d4 is an ideal internal standard for this purpose.

Materials and Reagents

• Reference Standards: Azilsartan, O-Desethyl azilsartan-d4

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Ultrapure water

• Additives: Formic acid, Ammonium acetate

• Biological Matrix: Control human plasma (or other relevant matrix)

Stock and Working Solutions

• Azilsartan Stock Solution (1 mg/mL): Accurately weigh 10 mg of azilsartan and dissolve it in 10 mL of methanol.[1]

• O-Desethyl azilsartan-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 1 mg of O-Desethyl azilsartan-d4 and dissolve it in 1 mL of methanol.[1]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the azilsartan stock solution with a 1:1 (v/v) mixture of acetonitrile and water.[1]

• Internal Standard Working Solution: Dilute the IS stock solution with acetonitrile to achieve the desired concentration for spiking into plasma samples.

Sample Preparation

Two common methods for sample preparation are protein precipitation and solid-phase extraction.

• Thaw plasma samples at room temperature and vortex to ensure homogeneity.[1]

• In a microcentrifuge tube, add 200 µL of the internal standard working solution (in acetonitrile) to 50 µL of plasma.[1]

• Vortex the mixture vigorously for 3 minutes to precipitate proteins.[1]

• Centrifuge at 12,000 x g for 10 minutes at 4°C.[1]

• Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

• To 100 µL of plasma, add 20 µL of the IS working solution.[8]

• Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol, followed by 1 mL of water.[8]

• Load the plasma sample onto the conditioned cartridge.[8]

• Wash the cartridge with 1 mL of 5% methanol in water.[8]

• Elute the analyte and IS with 1 mL of 5% formic acid in methanol.[8]

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[8]

• Reconstitute the residue in 100 µL of the initial mobile phase.[8]

LC-MS/MS Analysis

The following are suggested starting parameters that should be optimized for the specific instrumentation used.

Parameter	Recommended Condition
Liquid Chromatograph	UFLC system or equivalent
Analytical Column	C18 reverse-phase (e.g., 50 x 2.1 mm, 1.8 µm)[1]
Mobile Phase A	0.1% Formic Acid in Water[8]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[8]
Flow Rate	0.3 - 0.5 mL/min[8]
Column Temperature	40 °C[8]
Injection Volume	5 - 10 µL[8]
Mass Spectrometer	Triple quadrupole with ESI source[1]
Ionization Mode	Positive Electrospray Ionization (ESI)[8]
Monitoring Mode	Multiple Reaction Monitoring (MRM)[1]

Table 1: Suggested LC-MS/MS Parameters

MRM Transitions

The precursor to product ion transitions need to be optimized on the specific mass spectrometer. Theoretical values are provided below.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Azilsartan	457.95	279.15	25 - 35
O-Desethyl azilsartan-d4	461.98 (theoretical)	283.18 (theoretical)	25 - 35

Table 2: MRM Transitions for Azilsartan and O-Desethyl azilsartan-d4 [8]

Caption: Workflow for azilsartan analysis using O-Desethyl azilsartan-d4.

Data Presentation and Validation Parameters

A bioanalytical method using O-Desethyl azilsartan-d4 as an internal standard should be validated according to regulatory guidelines. Key validation parameters are summarized below. While specific values can vary between laboratories and studies, the following table presents typical performance data from validated methods for azilsartan.

Validation Parameter	Typical Performance
Linearity Range	0.1 - 1.5 µg/mL (r² ≥ 0.997)[9][10]
Intra-day Precision (%RSD)	3.07 - 13.0%[9][10]
Inter-day Precision (%RSD)	0.04 - 13.8%[9][10]
Intra-day Accuracy	90 - 102.5%[9][10]
Inter-day Accuracy	93 - 109%[9][10]
Recovery	~93.7%[9][10]

Table 3: Typical Bioanalytical Method Validation Parameters for Azilsartan

Pharmacokinetic Properties of Azilsartan

Understanding the pharmacokinetic profile of azilsartan is crucial for designing and interpreting studies.

Pharmacokinetic Parameter	Value
Bioavailability	~60%[6]
Time to Peak Plasma Concentration (Tmax)	2-3 hours
Elimination Half-life	~11 hours[6][11]
Volume of Distribution	~16 L[6][12]
Plasma Protein Binding	>99% (mainly serum albumin)[6][7]
Metabolism	Metabolized by CYP2C9 to M-I (minor) and M-II (major, O-dealkylation) metabolites, which are inactive.[6][7][11]
Excretion	~55% in feces, ~42% in urine (15% as unchanged azilsartan)[6][12]

Table 4: Pharmacokinetic Parameters of Azilsartan

Conclusion

O-Desethyl azilsartan-d4 is an essential tool for the accurate and precise quantification of azilsartan in pharmacokinetic studies. The use of a stable isotope-labeled internal standard in a validated LC-MS/MS method, as outlined in these protocols, ensures high-quality data that can be confidently used to characterize the pharmacokinetic profile of azilsartan in various populations and support drug development programs. The simple sample preparation and rapid analysis time make this approach suitable for high-throughput applications in both preclinical and clinical research.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 4. clearsynth.com [clearsynth.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. go.drugbank.com [go.drugbank.com]
• 8. benchchem.com [benchchem.com]
• 9. ijms.co.in [ijms.co.in]
• 10. Bioanalytical method development and validation of azilsartan medoxomil potassium in human plasma by reversed-phase-high-performance liquid chromatographic with solid-phase extraction and its application in bioequivalence study | Innovative Journal of Medical Sciences [ijms.co.in]
• 11. efda.gov.et [efda.gov.et]
• 12. Azilsartan | C25H20N4O5 | CID 135415867 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preparation of O-Desethyl Azilsartan-d4 Stock and Working Solutions for Bioanalytical Applications

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

O-Desethyl azilsartan-d4 (B587368) is the stable isotope-labeled form of O-Desethyl azilsartan (B1666440), an active metabolite of the angiotensin II receptor blocker, azilsartan medoxomil. Due to its near-identical physicochemical properties to the unlabeled analyte, O-Desethyl azilsartan-d4 serves as an ideal internal standard (IS) for quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative bioanalysis as it effectively compensates for variability in sample preparation, extraction, and instrument response, thereby ensuring high accuracy and precision.[1][2] This document provides a detailed protocol for the preparation of O-Desethyl azilsartan-d4 stock and working solutions for use in pharmacokinetic and other drug development studies.

Data Presentation

The following table summarizes the key quantitative data for the preparation of O-Desethyl azilsartan-d4 stock and working solutions.

Parameter	Stock Solution	Working Solution
Compound	O-Desethyl azilsartan-d4	O-Desethyl azilsartan-d4
Concentration	1.0 mg/mL	500 ng/mL
Solvent	Methanol (B129727) (LC-MS Grade)	Acetonitrile (B52724) (LC-MS Grade)
Preparation Volume	1.0 mL	10.0 mL
Storage Temperature	2-8°C	2-8°C
Stability	Refer to Certificate of Analysis	Prepare fresh daily or validate for short-term storage

Experimental Protocols

1. Materials and Reagents

• O-Desethyl azilsartan-d4 (powder, purity ≥98%)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Analytical balance (4-5 decimal places)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Vortex mixer

• Amber glass vials for storage

2. Preparation of O-Desethyl Azilsartan-d4 Stock Solution (1.0 mg/mL)

This protocol describes the preparation of a 1.0 mg/mL primary stock solution of O-Desethyl azilsartan-d4.

Procedure:

• Allow the vial containing O-Desethyl azilsartan-d4 powder to equilibrate to room temperature before opening to prevent condensation.

• Accurately weigh approximately 1.0 mg of O-Desethyl azilsartan-d4 powder using an analytical balance.

• Quantitatively transfer the weighed powder to a 1.0 mL Class A volumetric flask.

• Add approximately 0.8 mL of methanol to the volumetric flask.

• Vortex the solution for at least 1 minute to ensure complete dissolution of the powder.

• Make up the volume to the 1.0 mL mark with methanol.

• Cap the flask and invert it several times to ensure homogeneity.

• Transfer the stock solution to a labeled amber glass vial for storage.

• Store the stock solution at 2-8°C, protected from light.[3] Refer to the manufacturer's certificate of analysis for specific stability information.

3. Preparation of O-Desethyl Azilsartan-d4 Working Solution (500 ng/mL)

This protocol details the dilution of the stock solution to prepare a working solution suitable for spiking into biological samples. A common concentration for the internal standard working solution is 500 ng/mL.[1]

Procedure:

• Allow the 1.0 mg/mL O-Desethyl azilsartan-d4 stock solution to equilibrate to room temperature.

• Pipette 5.0 µL of the 1.0 mg/mL stock solution into a 10.0 mL Class A volumetric flask.

• Add approximately 8 mL of acetonitrile to the flask.

• Vortex the solution for 30 seconds to ensure thorough mixing.

• Make up the volume to the 10.0 mL mark with acetonitrile.

• Cap the flask and invert it several times to ensure the solution is homogeneous.

• This working solution is now ready for use in sample preparation (e.g., protein precipitation). For a typical protein precipitation protocol, 10 µL of this working solution can be added to 100 µL of plasma.[1]

• It is recommended to prepare the working solution fresh on the day of analysis. If stored, the stability should be validated.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]

Application Notes and Protocols for the Quantification of O-Desethyl Azilsartan Using O-Desethyl Azilsartan-d4 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Desethyl azilsartan (B1666440) is a primary metabolite of the angiotensin II receptor blocker, azilsartan medoxomil. Accurate quantification of this metabolite is crucial for pharmacokinetic and drug metabolism studies. The use of a stable isotope-labeled internal standard, such as O-Desethyl azilsartan-d4 (B587368), is the gold standard for bioanalytical quantification using liquid chromatography-tandem mass spectrometry (LC-MS/MS) as it corrects for variability during sample preparation and analysis.[1] This document provides detailed application notes and protocols for the determination of O-Desethyl azilsartan in biological matrices.

Chemical Information

Compound	Molecular Formula	Molecular Weight ( g/mol )
O-Desethyl Azilsartan	C₂₃H₁₆N₄O₅	428.40[2][3]
O-Desethyl Azilsartan-d4	C₂₃H₁₂D₄N₄O₅	432.42[4][5]

Mass Spectrometry Parameters for O-Desethyl Azilsartan-d4

The following parameters are provided as a starting point and should be optimized for the specific mass spectrometer being used.

Parameter	Value
Precursor Ion (Q1)	m/z 433.2
Product Ion (Q3)	m/z 207.1
Collision Energy (CE)	25-35 eV
Ionization Mode	Electrospray Ionization (ESI), Positive
Dwell Time	100 ms

Note: The precursor ion for O-Desethyl azilsartan-d4 is the [M+H]⁺ adduct. The product ion and collision energy are suggested based on typical fragmentation patterns of similar compounds and may require optimization.

Experimental Protocols

Stock and Working Solution Preparation

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve O-Desethyl azilsartan and O-Desethyl azilsartan-d4 in methanol (B129727) to prepare individual stock solutions of 1 mg/mL.

• Working Standard Solutions:

  • Prepare serial dilutions of the O-Desethyl azilsartan stock solution with a 50:50 (v/v) mixture of acetonitrile (B52724) and water to create calibration standards.

• Internal Standard (IS) Working Solution:

  • Prepare a working solution of O-Desethyl azilsartan-d4 at a suitable concentration (e.g., 100 ng/mL) by diluting the stock solution with the same diluent as the calibration standards.

Sample Preparation from Plasma (Protein Precipitation)

• To 100 µL of plasma sample (calibration standard, quality control, or unknown sample) in a microcentrifuge tube, add 25 µL of the O-Desethyl azilsartan-d4 internal standard working solution.

• Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

Liquid Chromatography Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Elution	Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, then return to initial conditions and equilibrate.

Data Presentation

The following table summarizes the key quantitative parameters for the analysis of O-Desethyl azilsartan using O-Desethyl azilsartan-d4 as an internal standard.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
O-Desethyl Azilsartan	429.1	To be determined empirically
O-Desethyl Azilsartan-d4	433.2	207.1

Visualizations

Caption: Experimental workflow for the quantification of O-Desethyl azilsartan.

Caption: Metabolic pathway of Azilsartan Medoxomil to O-Desethyl Azilsartan.

References

• 1. benchchem.com [benchchem.com]
• 2. O-Desethyl Azilsartan | CAS 1442400-68-1 | LGC Standards [lgcstandards.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. clearsynth.com [clearsynth.com]
• 5. O-Desethyl azilsartan | 1442400-68-1 | SHC40068 [biosynth.com]

Technical Notes & Optimization

Troubleshooting matrix effects with O-Desethyl azilsartan-d4

Technical Support Center: O-Desethyl Azilsartan-d4 (B587368)

Welcome to the technical support center for O-Desethyl azilsartan-d4. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and resolving issues encountered during the use of O-Desethyl azilsartan-d4 as an internal standard in bioanalytical methods.

Frequently Asked Questions (FAQs)

Q1: What is O-Desethyl azilsartan-d4 and what is its primary application?

O-Desethyl azilsartan-d4 is the stable isotope-labeled form of O-Desethyl azilsartan (B1666440), which is an active metabolite of the antihypertensive drug azilsartan medoxomil.[1][2] Its primary use is as an internal standard in quantitative bioanalysis by Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for the accurate measurement of O-Desethyl azilsartan in biological samples.[1][3]

Q2: Why is a stable isotope-labeled internal standard like O-Desethyl azilsartan-d4 preferred in LC-MS/MS assays?

Stable isotope-labeled (SIL) internal standards are considered the gold standard for quantitative LC-MS/MS analysis. Because they are chemically identical to the analyte, they co-elute chromatographically and experience the same matrix effects (ion suppression or enhancement).[4] This co-behavior allows for more accurate and precise quantification by correcting for variations in sample preparation and instrument response.[4][5]

Q3: What are matrix effects and how do they impact the analysis of O-Desethyl azilsartan-d4?

Matrix effects are the alteration of analyte ionization efficiency by co-eluting components from the sample matrix (e.g., plasma, urine).[6][7] These effects, primarily ion suppression or enhancement, can lead to inaccurate and imprecise quantification of O-Desethyl azilsartan and its deuterated internal standard.[8] Because O-Desethyl azilsartan-d4 is designed to mimic the behavior of the analyte, it helps to compensate for these effects.[4] However, significant matrix effects can still compromise assay performance.

Q4: Can O-Desethyl azilsartan-d4 and the unlabeled analyte have different retention times?

A slight difference in retention time between a deuterated standard and its unlabeled counterpart, known as a chromatographic isotope effect, can sometimes occur in liquid chromatography.[9] While often minimal, it is crucial to verify the elution profiles during method development to ensure proper co-elution and accurate integration of peaks.[9]

Troubleshooting Guide: Matrix Effects

This guide provides a structured approach to identifying and mitigating matrix effects when using O-Desethyl azilsartan-d4 in your experiments.

Issue 1: Poor Precision and Accuracy in Quality Control (QC) Samples

Possible Cause: Inconsistent matrix effects across different samples or batches. This can occur when the internal standard and analyte are affected differently by the matrix components.[9]

Troubleshooting Steps:

• Evaluate Matrix Effect:

  • Perform a post-extraction addition experiment to quantify the extent of ion suppression or enhancement.

  • Prepare three sets of samples:

    • Set A: Analyte and O-Desethyl azilsartan-d4 in neat solution.

    • Set B: Blank matrix extract spiked with analyte and O-Desethyl azilsartan-d4.

    • Set C: Spiked matrix samples that undergo the full extraction procedure.

  • The matrix effect can be calculated as: Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100. A value significantly different from 100% indicates a matrix effect.

• Optimize Sample Cleanup:

  • If using protein precipitation, which is known to be more susceptible to matrix effects, consider switching to a more rigorous cleanup technique like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[6][10] These methods are more effective at removing interfering matrix components.[6]

• Chromatographic Optimization:

  • Modify the chromatographic conditions to separate the analyte and internal standard from the interfering matrix components.

  • Adjusting the gradient, mobile phase composition, or switching to a different column chemistry can improve resolution and reduce co-elution with matrix interferences.[10]

Issue 2: Drifting or Decreasing Signal of O-Desethyl azilsartan-d4 During an Analytical Run

Possible Cause: Progressive buildup of matrix components on the analytical column or in the mass spectrometer's ion source, leading to increasing ion suppression over time.[9]

Troubleshooting Steps:

• Improve Sample Preparation: As with poor precision, enhancing the sample cleanup procedure is a critical first step to reduce the amount of matrix components injected.

• Optimize Chromatography:

  • Incorporate a column wash step at the end of each injection to elute strongly retained matrix components.

  • Ensure the analytical column is not overloaded.

• Instrument Maintenance:

  • Clean the ion source of the mass spectrometer regularly to prevent the accumulation of non-volatile matrix components.

Issue 3: Inconsistent Internal Standard Response Across Samples

Possible Cause: Variable matrix effects in different biological samples.

Troubleshooting Steps:

• Dilution: Diluting the sample with a clean solvent can reduce the concentration of interfering matrix components. However, ensure the analyte concentration remains above the lower limit of quantification (LLOQ).

• Matrix-Matched Calibrators: Prepare calibration standards and quality controls in the same biological matrix as the unknown samples to ensure that the matrix effects are consistent across the analytical run.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect

• Prepare Solutions:

  • Prepare stock solutions of O-Desethyl azilsartan and O-Desethyl azilsartan-d4 in a suitable organic solvent (e.g., methanol).

  • Prepare working solutions by diluting the stock solutions.

• Sample Sets:

  • Set A (Neat Solution): Spike the working solutions of the analyte and internal standard into the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Process blank biological matrix samples through the entire extraction procedure. Spike the working solutions into the final, dried extract before reconstitution.

  • Set C (Pre-Extraction Spike): Spike the working solutions into the blank biological matrix before starting the extraction procedure.

• Analysis:

  • Inject all samples into the LC-MS/MS system.

  • Calculate the matrix effect and recovery using the peak areas obtained.

Protocol 2: Sample Preparation using Protein Precipitation (PPT)

• Sample Aliquot: To 100 µL of plasma sample in a microcentrifuge tube, add 20 µL of the O-Desethyl azilsartan-d4 working solution.[9]

• Precipitation: Add 300 µL of cold acetonitrile (B52724) to precipitate the plasma proteins.[9][11]

• Vortex: Vortex the mixture for 1 minute to ensure thorough mixing.[9][11]

• Centrifugation: Centrifuge at 12,000 rpm for 10 minutes at 4°C.[9]

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in the mobile phase for injection.[11]

Data Presentation

Table 1: Example Data for Matrix Effect Evaluation

Sample Set	Analyte Peak Area	IS Peak Area	Matrix Effect (%)	Recovery (%)
Set A (Neat)	1,200,000	1,500,000	-	-
Set B (Post-Spike)	850,000	1,050,000	70.8%	-
Set C (Pre-Spike)	780,000	950,000	-	91.8%

Note: These are example values and will vary depending on the specific assay conditions.

Table 2: Suggested Initial LC-MS/MS Parameters

Parameter	Recommended Condition
Column	C18 reverse-phase (e.g., 50 x 2.1 mm, 1.8 µm)[11]
Mobile Phase A	0.1% Formic Acid in Water[11]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[11]
Flow Rate	0.3 - 0.5 mL/min[11]
Column Temperature	40 °C[11]
Ionization Mode	Positive Electrospray Ionization (ESI+)[11]

Visualizations

Caption: A logical workflow for troubleshooting matrix effects.

Caption: How matrix components can affect the analyte signal.

References

• 1. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 2. clearsynth.com [clearsynth.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. longdom.org [longdom.org]
• 7. Matrix effect in bioanalytical assay development using supercritical fluid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Optimizing LC Gradient for O-Desethyl azilsartan-d4 Separation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the liquid chromatography (LC) gradient for the separation of O-Desethyl azilsartan-d4 (B587368).

Frequently Asked Questions (FAQs)

Q1: What is O-Desethyl azilsartan-d4 and why is it used in analyses?

O-Desethyl azilsartan-d4 is a stable, isotope-labeled derivative of O-Desethyl azilsartan, which is an active metabolite of the antihypertensive drug Azilsartan medoxomil.[1] The 'd4' indicates that four hydrogen atoms in the molecule have been replaced with deuterium. This labeling allows it to be used as an internal standard in pharmacokinetic and metabolic studies for precise quantification of the non-labeled compound in biological samples using mass spectrometry.[1][2]

Q2: I am observing a different retention time for O-Desethyl azilsartan-d4 compared to its non-deuterated counterpart. Is this normal?

Yes, this is a known phenomenon called the "deuterium isotope effect" or "chromatographic shift".[3] In reversed-phase chromatography, deuterated compounds typically elute slightly earlier than their non-deuterated (protiated) analogs.[3][4]

Q3: What causes the chromatographic shift of deuterated standards?

The primary cause is the difference in physicochemical properties between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger, leading to a smaller molecular volume and altered van der Waals interactions.[3] These subtle differences can affect the molecule's hydrophobicity and its interaction with the stationary phase, resulting in a shift in retention time.[3]

Q4: Can this retention time shift affect my quantitative results?

Yes. If the deuterated internal standard does not co-elute closely with the analyte, it may experience different matrix effects during ionization in the mass spectrometer. This can lead to variability in ionization efficiency and compromise the accuracy and precision of the analytical method.[3]

Q5: How can I minimize the chromatographic shift between O-Desethyl azilsartan-d4 and O-Desethyl azilsartan?

Minimizing the chromatographic shift often involves a systematic optimization of your LC method. Key parameters to adjust include the mobile phase composition and the column temperature. The goal is to find conditions where the analyte and the deuterated internal standard have the smallest possible retention time difference (ΔRT).[3]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing, Fronting, or Broad Peaks)

Possible Cause	Suggested Solution
Inappropriate Sample Solvent	The sample solvent can have a significant impact on peak shape.[5] Ensure your sample is dissolved in a solvent that is of equal or lesser strength than your initial mobile phase. For reversed-phase chromatography, this typically means a high percentage of the aqueous component.
Column Overload	Injecting too much sample can lead to peak fronting. Try reducing the injection volume or the concentration of your sample.
Secondary Interactions with Stationary Phase	Residual silanols on the silica (B1680970) backbone of the column can interact with basic analytes, causing peak tailing. Try using a mobile phase with a lower pH (e.g., adding 0.1% formic acid) to suppress this interaction. Using a highly deactivated, end-capped column can also help.
Column Contamination or Degradation	If peak shape degrades over time, your column may be contaminated or the stationary phase may be degrading. Flush the column with a strong solvent. If this does not resolve the issue, you may need to replace the column.

Issue 2: Inadequate Resolution or Co-elution with Interferences

Possible Cause	Suggested Solution
Gradient is Too Steep	A rapid gradient may not provide sufficient time for separation.[6] Try a shallower gradient, especially around the elution time of your analyte.[6]
Inappropriate Mobile Phase	The choice of organic solvent (e.g., acetonitrile (B52724) vs. methanol) can affect selectivity. Try scouting runs with different organic modifiers. The pH of the aqueous mobile phase is also a critical parameter for ionizable compounds like O-Desethyl azilsartan.
Sub-optimal Column Chemistry	If optimizing the mobile phase does not yield the desired resolution, consider trying a column with a different stationary phase (e.g., a phenyl-hexyl or a different C18 chemistry).

Issue 3: Retention Time Drifting

Possible Cause	Suggested Solution
Inadequate Column Equilibration	Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. A common rule of thumb is to equilibrate with 10-20 column volumes.
Changes in Mobile Phase Composition	If preparing mobile phases manually, slight variations can lead to retention time shifts. Ensure accurate and consistent preparation. Using a binary pump with online mixing can improve reproducibility.
Temperature Fluctuations	Column temperature can significantly impact retention time. Use a column oven to maintain a constant and consistent temperature.[3]

Experimental Protocols

Protocol 1: Generic Scouting Gradient for O-Desethyl azilsartan-d4

This protocol provides a starting point for method development.

Liquid Chromatography Parameters:

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)[7]
Mobile Phase A	0.1% Formic Acid in Water[7]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[7]
Flow Rate	0.4 mL/min
Column Temperature	40 °C[7]
Injection Volume	5 µL

Gradient Profile:

Time (min)	% Mobile Phase B
0.0	5
1.0	5
5.0	95
6.0	95
6.1	5
8.0	5

Protocol 2: Focused Gradient Optimization

Once the approximate elution time of O-Desethyl azilsartan-d4 is determined from the scouting run, a focused gradient can be developed to improve resolution around the analyte.[6]

Example: If the analyte elutes at 3.5 minutes in the scouting run (where %B is approximately 50%), a focused gradient could be:

Time (min)	% Mobile Phase B
0.0	30
1.0	30
4.0	60
5.0	95
6.0	95
6.1	30
8.0	30

Visualizations

Caption: Troubleshooting workflow for addressing poor peak shape.

Caption: Workflow for systematic LC gradient optimization.

References

• 1. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. waters.com [waters.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: O-Desethyl azilsartan-d4 Stability Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of O-Desethyl azilsartan-d4 (B587368) in experimental samples. O-Desethyl azilsartan-d4 is the stable isotope-labeled active metabolite of Azilsartan (B1666440) medoxomil and is critical as an internal standard for accurate quantification in pharmacokinetic and metabolic research.[1][2] Maintaining its chemical and isotopic integrity is paramount for reliable analytical results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of O-Desethyl azilsartan-d4 in samples?

A1: The stability of O-Desethyl azilsartan-d4, much like its non-deuterated parent compound, is influenced by several key factors:

• pH: Azilsartan is unstable in aqueous solutions at low (pH 1) and neutral (pH 7) conditions but demonstrates relative stability in the pH range of 3 to 5.[3][4] Forced degradation studies confirm that hydrolysis occurs in acidic, alkaline, and neutral water conditions.[5][6]

• Temperature: Elevated temperatures accelerate degradation. Long-term storage temperature is a critical factor for preventing the breakdown of the analyte in biological matrices.[3]

• Light: The compound is photosensitive.[3] Exposure to light, particularly UV, can lead to photodegradation.[4]

• Freeze-Thaw Cycles: Repeatedly freezing and thawing samples can compromise the integrity of the analyte, leading to lower recovery and inconsistent results.[3]

• Matrix Components: Biological matrices like plasma or serum contain endogenous enzymes that can contribute to metabolic degradation.[3]

• Oxidative Stress: The molecule is susceptible to degradation under oxidative conditions.[5]

Q2: What are the recommended storage conditions for biological samples containing O-Desethyl azilsartan-d4?

A2: Proper storage is essential for maintaining sample integrity. Based on stability data for azilsartan, the following conditions are recommended. It is assumed that the deuterated internal standard exhibits similar stability characteristics.[3]

Storage Condition	Temperature	Recommended Duration	Notes
Long-Term Storage	-80°C	Up to 6 months	Recommended for optimal stability; no significant degradation of azilsartan was observed at this temperature.[3]
Short-Term Storage	-20°C	Up to 1 month	Suitable for shorter periods, though some degradation may occur compared to -80°C storage.[3]
Bench-Top (During Processing)	On wet ice / in a cryo rack	As short as possible	Minimize time at room temperature. Keep samples chilled during all processing steps like thawing and extraction.

Q3: How can I minimize degradation during the initial sample collection and processing stages?

A3: The initial handling of samples is a critical window where degradation can occur.

• Prompt Processing: Process biological samples (e.g., blood, plasma) as quickly as possible after collection.

• Temperature Control: Keep samples chilled on ice immediately after collection and throughout processing until they can be frozen.

• Light Protection: Use amber collection tubes or wrap tubes in foil to protect samples from light.[7]

• Immediate Freezing: After processing (e.g., centrifugation to separate plasma), immediately freeze the samples at the appropriate temperature (-80°C for long-term storage).[3]

Q4: What is the impact of freeze-thaw cycles, and how can they be avoided?

A4: Each freeze-thaw cycle exposes the analyte to temperature fluctuations and potential enzymatic activity, which can lead to cumulative degradation.[3] Studies on various analytes suggest that stability can be compromised after multiple cycles.[3]

• Best Practice: The most effective way to mitigate this is to aliquot samples into smaller, single-use tubes after the initial processing and first freeze.[3] This allows you to thaw only the amount needed for a single analysis, preserving the integrity of the remaining stock.

Q5: What are the best solvents for preparing stock and working solutions of O-Desethyl azilsartan-d4?

A5: Solvent choice is critical for preventing both chemical degradation and deuterium-hydrogen (H/D) exchange.

• Recommended Solvents: Use high-purity, aprotic solvents such as acetonitrile (B52724) or methanol (B129727) for preparing stock and working solutions.[8]

• Solvents to Avoid: Avoid acidic or basic aqueous solutions, as these can catalyze the exchange of deuterium (B1214612) atoms with protons from the solvent, which would compromise the isotopic purity of the standard.[7][8]

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of samples containing O-Desethyl azilsartan-d4.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Low recovery of the internal standard from stored samples.	1. Analyte degradation from improper storage temperature.[3] 2. Multiple freeze-thaw cycles.[3] 3. Adsorption of the analyte to storage container walls.	1. Verify that freezers are maintaining the correct temperature. Ensure long-term storage is at -80°C. 2. Prepare single-use aliquots to avoid repeated thawing of the main sample.[3] 3. Use low-binding polypropylene (B1209903) tubes for sample storage and handling.[3]
High variability or inconsistent peak areas in a batch analysis.	1. Inconsistent sample handling during the thawing process.[3] 2. Degradation during sample preparation on the benchtop. 3. Matrix effects interfering with ionization.	1. Ensure all samples, standards, and quality controls are thawed uniformly (e.g., at room temperature for a set time or in a controlled water bath).[3] 2. Keep samples on ice throughout the extraction procedure. 3. Optimize the sample extraction method (e.g., protein precipitation, LLE, or SPE) to effectively remove interfering matrix components.[3]
Appearance of unexpected peaks near the O-Desethyl azilsartan-d4 peak.	1. Formation of degradation products.[3] 2. Isotopic H/D exchange due to improper solvent use.	1. Review the complete storage and handling history of the samples. Re-evaluate and optimize the chromatographic method to ensure sufficient resolution between the parent analyte and any potential degradants.[3] 2. Ensure stock and working solutions are prepared in aprotic solvents. Avoid exposure to strong acids or bases.[7][8]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Standard Solutions

This protocol outlines the steps for preparing solutions from a solid (lyophilized) form of O-Desethyl azilsartan-d4.

• Equilibration: Allow the sealed vial of the deuterated standard to equilibrate to room temperature for at least 30 minutes before opening. This crucial step prevents atmospheric moisture from condensing on the cold solid.[8]

• Reconstitution (Stock Solution):

  • Briefly centrifuge the vial to ensure all powder is at the bottom.

  • Under an inert atmosphere (e.g., nitrogen or argon) if possible, accurately weigh the desired amount of the standard.[7][9]

  • Quantitatively transfer the solid to a Class A volumetric flask.

  • Add a small amount of high-purity methanol or acetonitrile to dissolve the standard completely.[8]

  • Once dissolved, dilute to the mark with the same solvent. Stopper and mix thoroughly by inverting the flask multiple times.

• Storage of Stock Solution: Transfer the stock solution to a labeled, airtight amber glass vial with a PTFE-lined cap. Store at -20°C for long-term use.[7][8]

• Preparation of Working Solution: On the day of analysis, allow the stock solution to warm to room temperature. Dilute an aliquot of the stock solution with the appropriate solvent (often the mobile phase or reconstitution solvent) to achieve the final concentration needed for spiking into samples.

Protocol 2: Long-Term Stability Assessment in a Biological Matrix

This protocol provides a framework for validating the long-term stability of O-Desethyl azilsartan-d4 in your specific biological matrix (e.g., human plasma).

• Sample Preparation: Obtain a fresh, pooled batch of the biological matrix (e.g., human plasma with a suitable anticoagulant). Spike the matrix with a known concentration of O-Desethyl azilsartan-d4.

• Aliquoting: Immediately after spiking, divide the sample into multiple single-use aliquots in low-binding polypropylene tubes.

• Time-Zero Analysis (Baseline): Analyze at least three freshly prepared aliquots immediately to establish the baseline (T=0) concentration.

• Storage: Store the remaining aliquots under the desired long-term storage conditions (e.g., -20°C and -80°C).[3]

• Analysis at Time Points: At specified intervals (e.g., 1, 3, and 6 months), remove a set of at least three replicates from each storage temperature.

• Sample Analysis: Allow the samples to thaw uniformly, then process and analyze them using a validated bioanalytical method (e.g., LC-MS/MS).

• Comparison and Evaluation: Calculate the mean concentration of the stored samples at each time point. Stability is considered acceptable if the mean concentration is within ±15% of the nominal (T=0) concentration.[3]

Visualizations

References

• 1. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. omicsonline.org [omicsonline.org]
• 6. Forced degradation, LC-UV, MS(n) and LC-MS-TOF studies on azilsartan: Identification of a known and three new degradation impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: O-Desethyl Azilsartan-d4 Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing poor peak shape during the analysis of O-Desethyl azilsartan-d4 (B587368) by liquid chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor peak shape for O-Desethyl azilsartan-d4?

Poor peak shape in the analysis of O-Desethyl azilsartan-d4 can manifest as peak tailing, fronting, splitting, or broadening. The ideal chromatographic peak should be symmetrical, resembling a Gaussian distribution.[1] Deviations from this ideal shape can compromise the accuracy and reliability of your results.[1] The common causes can be broadly categorized into issues related to the analytical column, mobile phase, HPLC system, and sample preparation.

Q2: How does the chemical nature of O-Desethyl azilsartan-d4 contribute to peak shape issues?

O-Desethyl azilsartan-d4 is a metabolite of Azilsartan medoxomil and functions as an angiotensin II receptor antagonist.[2] Its chemical structure contains functional groups that can interact with the stationary phase in undesirable ways, leading to poor peak shape. For basic analytes, a likely cause of peak tailing in reversed-phase methods is the interaction with ionized silanol (B1196071) groups on the stationary phase.

Q3: What initial steps should I take to diagnose the cause of my poor peak shape?

A systematic approach is crucial for effective troubleshooting.[3] Start by observing whether the poor peak shape affects all peaks in the chromatogram or only the peak for O-Desethyl azilsartan-d4. If all peaks are affected, the issue is likely related to the HPLC system or the column inlet.[4] If only the analyte peak is distorted, the problem is more likely related to the specific chemical interactions between O-Desethyl azilsartan-d4 and the stationary or mobile phase.

Troubleshooting Guides

Peak Tailing

Peak tailing is characterized by an asymmetry factor greater than one, where the latter half of the peak is broader than the front half.

Potential Causes and Solutions

Potential Cause	Recommended Solution
Secondary Silanol Interactions	Add a buffer to your mobile phase to control the pH and suppress the ionization of residual silanols on the silica-based column.[5] For basic compounds like O-Desethyl azilsartan-d4, using a mobile phase with a low pH can protonate the analyte and minimize interactions with silanols. Alternatively, using a column with a bonded phase that is stable at high pH can also reduce peak tailing.[6]
Column Contamination	Accumulation of sample matrix components can create active sites leading to tailing.[7] Implement a regular column cleaning and regeneration protocol as recommended by the manufacturer. Using a guard column can also help protect the analytical column from contaminants.[8]
Column Overload	Injecting too much sample can saturate the stationary phase.[9] Reduce the injection volume or dilute the sample and reinject.[9]
Metal Contamination	Metal-sensitive compounds can interact with stainless steel components of the HPLC system or column.[6] System passivation with an acidic solution or the use of additives like a chelate-free metal deactivator can improve peak shape.[6]

Peak Fronting

Peak fronting is the opposite of tailing, with the front of the peak being broader than the back.[1]

Potential Causes and Solutions

Potential Cause	Recommended Solution
Sample Solvent Incompatibility	The sample solvent should be as weak as or weaker than the initial mobile phase.[8] If the sample is dissolved in a stronger solvent, it can cause the analyte to travel through the column too quickly at the beginning, leading to fronting. Reconstitute the sample in the initial mobile phase.
Column Collapse	A collapsed column bed can lead to peak fronting.[3] This is often a result of operating the column outside its recommended pressure or pH limits.[4] If this is suspected, the column may need to be replaced.
High Analyte Concentration	Similar to peak tailing, very high concentrations can lead to non-linear isotherm behavior and result in peak fronting. Dilute the sample and reinject.

Peak Splitting

Split peaks appear as two or more peaks for a single analyte.[9]

Potential Causes and Solutions

Potential Cause	Recommended Solution
Partially Blocked Column Frit	Debris from the sample or system can block the inlet frit of the column, causing the sample to be distributed unevenly.[4] Backflushing the column (if the manufacturer allows) may resolve the issue. If not, the frit or the column may need to be replaced.
Injector Issues	A scratched or malfunctioning injector valve can cause the sample to be introduced into the system in two separate bands.[8] Inspect and clean the injector, and replace the rotor seal if necessary.
Sample Dissolution Issues	If the analyte is not fully dissolved in the sample solvent, it can lead to split peaks.[9] Ensure complete dissolution of the sample before injection.

Experimental Protocols

Protocol 1: Column Flushing and Regeneration

• Disconnect the column from the detector.

• Flush the column with a series of solvents in order of increasing elution strength. For a C18 column, a typical sequence is:

  • 20 column volumes of water

  • 20 column volumes of methanol

  • 20 column volumes of acetonitrile

  • 20 column volumes of isopropanol

• After flushing with the strong solvent, equilibrate the column with the initial mobile phase conditions for at least 20 column volumes or until a stable baseline is achieved.

Protocol 2: Sample Solvent Strength Evaluation

• Prepare three aliquots of your O-Desethyl azilsartan-d4 sample.

• Reconstitute the first aliquot in your current (potentially strong) sample solvent.

• Reconstitute the second aliquot in the initial mobile phase composition.

• Reconstitute the third aliquot in a solvent weaker than the initial mobile phase (e.g., higher aqueous content).

• Inject all three samples and compare the peak shapes. The best peak shape will indicate the most suitable sample solvent.

Visualizations

Caption: A logical workflow for troubleshooting poor peak shape.

Caption: Common causes of peak tailing in HPLC analysis.

References

• 1. uhplcs.com [uhplcs.com]
• 2. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 3. labveda.com [labveda.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [de.restek.com]
• 6. lcms.cz [lcms.cz]
• 7. News - Common Causes of Poor Peak Shape in HPLC and How to Fix Them [mxchromasir.com]
• 8. halocolumns.com [halocolumns.com]
• 9. mastelf.com [mastelf.com]

O-Desethyl azilsartan-d4 isotopic exchange problems

Welcome to the Technical Support Center for O-Desethyl Azilsartan-d4. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of O-Desethyl Azilsartan-d4 as an internal standard in quantitative analysis. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is O-Desethyl Azilsartan-d4 and where are the deuterium (B1214612) labels located?

A1: O-Desethyl Azilsartan-d4 is the stable isotope-labeled version of O-Desethyl Azilsartan, which is an active metabolite of the antihypertensive drug Azilsartan medoxomil.[1] It is intended for use as an internal standard in quantitative bioanalysis by LC-MS/MS. The four deuterium atoms are located on the phenylene ring of the biphenyl (B1667301) moiety, which are chemically stable positions that minimize the risk of isotopic exchange.

Q2: Is isotopic exchange (back-exchange) a significant concern with O-Desethyl Azilsartan-d4?

A2: Due to the placement of the deuterium labels on a stable aromatic ring, the risk of hydrogen-deuterium (H-D) back-exchange is extremely low under typical bioanalytical conditions. Aromatic carbon-deuterium (C-D) bonds are not readily exchangeable. While H-D exchange can be a concern for deuterated compounds with labels on more labile positions (e.g., on heteroatoms or carbons adjacent to carbonyls), the design of O-Desethyl Azilsartan-d4 makes it a robust internal standard.

Q3: Under what extreme conditions could isotopic exchange of O-Desethyl Azilsartan-d4 potentially occur?

A3: While highly unlikely for O-Desethyl Azilsartan-d4, general conditions that can promote H-D exchange for some deuterated compounds include extreme pH (highly acidic or basic) and high temperatures. Storing stock solutions or samples under harsh conditions for extended periods should be avoided as a general best practice. It's important to note that the parent compound, Azilsartan, has shown degradation under acidic and alkaline conditions, which is a more probable cause for analytical variability than isotopic exchange.

Q4: Should I expect a difference in chromatographic retention time between O-Desethyl Azilsartan-d4 and unlabeled O-Desethyl Azilsartan?

A4: Yes, a slight difference in retention time, known as a chromatographic isotope effect, is often observed between a deuterated compound and its unlabeled counterpart. Typically, in reversed-phase chromatography, the deuterated compound may elute slightly earlier. This is due to the subtle differences in the physicochemical properties between the C-H and C-D bonds. While a small, consistent shift is normal, a large or variable shift could indicate other chromatographic issues.

Q5: How can I be sure that my O-Desethyl Azilsartan-d4 internal standard is not contaminated with the unlabeled analyte?

A5: The presence of the unlabeled analyte as an impurity in the deuterated standard can lead to an overestimation of your target analyte's concentration. The most reliable way to check for this is to prepare a blank matrix sample (a sample with no analyte) and spike it with your internal standard at the working concentration. Analyze this sample and monitor the mass transition for the unlabeled analyte. The response for the unlabeled analyte should be negligible, ideally less than 5% of the response of the Lower Limit of Quantification (LLOQ) for the analyte.

Troubleshooting Guides

Issue 1: Unexpectedly high response for unlabeled O-Desethyl Azilsartan in blank samples.

Possible Cause	Troubleshooting Steps
1. Contamination of the O-Desethyl Azilsartan-d4 internal standard with the unlabeled form.	1. Verify the isotopic purity of the O-Desethyl Azilsartan-d4 standard with the supplier's certificate of analysis. 2. Perform the "Internal Standard Purity Check" experiment detailed in the Experimental Protocols section. 3. If significant contamination is confirmed, contact the supplier for a new batch of the internal standard.
2. In-source fragmentation of O-Desethyl Azilsartan-d4.	1. Optimize MS source conditions (e.g., cone voltage, capillary voltage) to minimize in-source fragmentation. Infuse a solution of the internal standard alone and monitor for the appearance of the unlabeled precursor ion.
3. Isotopic exchange (highly unlikely but possible under harsh conditions).	1. Review sample and solution storage conditions. Avoid prolonged exposure to extreme pH and high temperatures. 2. Perform the "Isotopic Exchange Stability Check" detailed in the Experimental Protocols section.

Issue 2: Poor precision and accuracy in quality control (QC) samples.

Possible Cause	Troubleshooting Steps
1. Inconsistent sample preparation.	1. Review the sample preparation procedure for any inconsistencies. Ensure accurate and reproducible pipetting and vortexing steps.
2. Differential matrix effects affecting the analyte and internal standard differently.	1. A significant chromatographic separation between the analyte and the internal standard can lead to differential matrix effects. 2. Optimize the chromatographic method to achieve better co-elution. 3. Perform the "Matrix Effect Evaluation" experiment detailed in the Experimental Protocols section to quantify the extent of the issue.
3. Instability of O-Desethyl Azilsartan or O-Desethyl Azilsartan-d4 in the sample matrix or final extract.	1. Perform stability assessments, including freeze-thaw, bench-top, and autosampler stability, as detailed in the Experimental Protocols section. 2. Ensure the autosampler is properly cooled.

Quantitative Data Summary

The following table summarizes key parameters for the analysis of O-Desethyl Azilsartan and its deuterated internal standard. Please note that the MS/MS transitions are proposed based on the known fragmentation of Azilsartan and should be optimized on your specific instrument.

Parameter	O-Desethyl Azilsartan	O-Desethyl Azilsartan-d4	Notes
Molecular Formula	C₂₃H₁₆N₄O₅	C₂₃H₁₂D₄N₄O₅
Molecular Weight	428.4 g/mol	432.4 g/mol
Precursor Ion (m/z) [M+H]⁺	429.1	433.1	To be confirmed by direct infusion.
Proposed Product Ion 1 (m/z)	~207.1	~211.1	Corresponds to the biphenyl oxadiazole fragment.
Proposed Product Ion 2 (m/z)	~180.1	~180.1	Corresponds to the benzimidazole (B57391) carboxylic acid fragment.
Chromatographic Shift (ΔRT)	N/A	Typically < 0.1 min	The deuterated standard usually elutes slightly earlier in reversed-phase chromatography. This should be determined experimentally.

Experimental Protocols

Protocol 1: Internal Standard Purity Check

• Prepare a Blank Sample: Use a matrix sample (e.g., human plasma) that is known to be free of the analyte.

• Spike with Internal Standard: Add the O-Desethyl Azilsartan-d4 internal standard at the same concentration used in your analytical method.

• Process the Sample: Follow your standard sample extraction procedure.

• Analyze the Sample: Run the sample on the LC-MS/MS and monitor the mass transitions for both the unlabeled analyte and the internal standard.

• Evaluate the Response: The peak area for the unlabeled analyte should be less than 5% of the peak area of a sample at the Lower Limit of Quantification (LLOQ). If it is higher, it indicates significant contamination.

Protocol 2: Isotopic Exchange Stability Check

• Prepare Samples:

  • T=0 Samples: Spike a known concentration of O-Desethyl Azilsartan-d4 into the blank matrix and immediately process it according to your standard sample preparation protocol.

  • Incubated Matrix Samples: Spike the same concentration of the internal standard into the blank matrix and incubate it under conditions that mimic your experimental workflow (e.g., 4 hours at room temperature, 24 hours in the autosampler at 10°C).

• Sample Processing: After the designated incubation period, process the incubated samples using your established extraction method.

• LC-MS/MS Analysis: Analyze all samples (T=0 and incubated) by LC-MS/MS. Monitor the signal for both the deuterated internal standard and the corresponding unlabeled analyte.

• Data Analysis:

  • Compare the peak area of the internal standard in the incubated samples to the T=0 samples. A significant decrease (>15%) may suggest degradation.

  • Examine the chromatograms of the incubated samples for the appearance of a peak in the unlabeled analyte channel at the retention time of the internal standard. The presence of such a peak is a direct indication of back-exchange.

Protocol 3: Matrix Effect Evaluation

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare the analyte and internal standard in a clean solvent (e.g., mobile phase) at low and high concentrations.

  • Set B (Post-Extraction Spike): Extract blank matrix from at least six different sources. Spike the analyte and internal standard into the extracted matrix at the same low and high concentrations as Set A.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix from the same six sources before extraction, then process the samples.

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF > 1 indicates ion enhancement; an MF < 1 indicates ion suppression.

• Calculate IS-Normalized MF:

  • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

• Assess Variability: The coefficient of variation (CV%) of the IS-normalized MF across the different matrix sources should be ≤15%.

Visualizations

Caption: A logical workflow for troubleshooting common issues with deuterated internal standards.

Caption: A typical experimental workflow for bioanalytical sample analysis.

References

• 1. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]

Technical Support Center: Enhancing Sensitivity for O-Desethyl azilsartan-d4 Detection

Welcome to the technical support center for the bioanalysis of O-Desethyl azilsartan-d4 (B587368). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize the detection sensitivity of O-Desethyl azilsartan-d4 in various biological matrices.

Frequently Asked Questions (FAQs)

Q1: What is O-Desethyl azilsartan-d4 and why is it used in bioanalysis?

O-Desethyl azilsartan-d4 is the deuterium-labeled form of O-Desethyl azilsartan (B1666440), an active metabolite of the antihypertensive drug Azilsartan medoxomil.[1][2] In quantitative bioanalysis, particularly in pharmacokinetic studies, it serves as an ideal internal standard (IS) for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.[3] Its chemical and physical properties are nearly identical to the unlabeled analyte, but its increased mass allows for clear differentiation by the mass spectrometer. This helps to correct for variability during sample preparation and analysis, leading to more accurate and precise quantification.

Q2: I am observing a low or no signal for O-Desethyl azilsartan-d4. What are the potential causes?

A low or absent signal for your internal standard can stem from several factors, ranging from issues with the standard solution itself to problems with the LC-MS/MS system. A systematic approach to troubleshooting is recommended to pinpoint the exact cause.

Q3: My O-Desethyl azilsartan-d4 signal is inconsistent across my analytical run. What could be the issue?

Inconsistent internal standard signal can be attributed to several factors, including:

• Differential Matrix Effects: Even with a deuterated internal standard, variations in the composition of the biological matrix between samples can lead to differing degrees of ion suppression or enhancement.[4][5]

• Instability of the Deuterated Label: In rare cases, the deuterium (B1214612) atoms may exchange with hydrogen atoms from the solvent or matrix, a phenomenon known as back-exchange.[4][6] This is more likely to occur at extreme pH values.

• Sample Preparation Variability: Inconsistent extraction recovery between samples can lead to a fluctuating internal standard response.

Q4: I am observing chromatographic separation between O-Desethyl azilsartan and its d4-labeled internal standard. Is this normal and how can I address it?

It is not uncommon for deuterated compounds to elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[4][5] This is known as the "isotope effect." While often minor, this separation can be problematic if it leads to differential matrix effects, where the analyte and internal standard are affected differently by co-eluting matrix components.[5] To address this, you can try modifying your chromatographic conditions, such as adjusting the gradient slope or trying a different column chemistry.[7]

Troubleshooting Guides

Guide 1: Troubleshooting Low or No Signal for O-Desethyl azilsartan-d4

This guide provides a step-by-step approach to diagnosing and resolving issues related to a weak or absent signal for your deuterated internal standard.

Troubleshooting Workflow for Low or No O-Desethyl azilsartan-d4 Signal

Caption: A logical workflow to diagnose the cause of a low or absent signal for the O-Desethyl azilsartan-d4 internal standard.

Guide 2: Addressing Poor Peak Shape

Poor chromatographic peak shape (e.g., tailing, fronting, or splitting) can compromise the accuracy and precision of your quantification.

Troubleshooting Poor Peak Shape for O-Desethyl azilsartan-d4

Caption: A decision tree for troubleshooting and resolving poor chromatographic peak shapes for O-Desethyl azilsartan-d4.

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation (PPT)

This protocol is a quick and straightforward method for extracting O-Desethyl azilsartan-d4 from plasma samples.

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of the O-Desethyl azilsartan-d4 internal standard working solution.

• Add 300 µL of cold acetonitrile (B52724) to the plasma sample.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Vortex briefly and inject into the LC-MS/MS system.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

SPE is a more selective sample preparation technique that can provide a cleaner extract and potentially reduce matrix effects.

• To 100 µL of plasma, add 20 µL of the O-Desethyl azilsartan-d4 internal standard working solution.

• Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Load the plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water to remove interfering substances.

• Elute the analyte and internal standard with 1 mL of 5% formic acid in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Vortex briefly and inject into the LC-MS/MS system.

Data Presentation

Table 1: Recommended Initial LC-MS/MS Parameters for O-Desethyl azilsartan-d4

Parameter	Recommended Setting
Liquid Chromatography
Column	C18 reverse-phase (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with 95% A, ramp to 5% A over 3-5 minutes
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (m/z)	To be determined empirically
Product Ion (m/z)	To be determined empirically
Collision Energy (eV)	To be optimized for your instrument

Note: The precursor and product ions for O-Desethyl azilsartan-d4 should be determined by direct infusion of a standard solution into the mass spectrometer. The collision energy should then be optimized to yield the most stable and intense product ion.

Table 2: Troubleshooting Guide for Common Issues

Issue	Potential Cause	Recommended Action
Low Signal	Poor ionization	Optimize source parameters (e.g., spray voltage, gas flows, temperature).
Inefficient extraction	Evaluate and optimize sample preparation method.
Incorrect MRM transition	Confirm precursor and product ion masses.
High Background Noise	Contaminated mobile phase or LC system	Use high-purity solvents and flush the system.
Matrix interference	Improve sample cleanup (e.g., switch from PPT to SPE).
Poor Peak Shape	Column degradation	Replace the analytical column.
Inappropriate injection solvent	Ensure the injection solvent is weaker than the initial mobile phase.
Inconsistent Results	Differential matrix effects	Modify chromatography to ensure co-elution of analyte and IS.
Inconsistent sample preparation	Ensure precise and accurate pipetting and handling.

References

• 1. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 2. clearsynth.com [clearsynth.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Bioanalytical Method Validation Using O-Desethyl Azilsartan-d4

For researchers, scientists, and drug development professionals, the precise and reliable quantification of therapeutic agents in biological matrices is a cornerstone of pharmacokinetic and bioequivalence studies. The development and validation of robust bioanalytical methods are therefore of paramount importance. This guide provides a comprehensive comparison of bioanalytical methods for the angiotensin II receptor blocker, azilsartan (B1666440), with a focus on the use of O-Desethyl azilsartan-d4 (B587368) as a stable isotope-labeled (SIL) internal standard.

The choice of an internal standard (IS) is critical in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis to correct for variability during sample preparation and analysis. An ideal internal standard should mimic the physicochemical properties of the analyte to ensure accurate and precise quantification. O-Desethyl azilsartan-d4, a deuterated analog of an azilsartan metabolite, and the closely related Azilsartan-d4, are frequently considered the "gold standard" for the bioanalysis of azilsartan due to their near-identical extraction recovery, chromatographic retention, and ionization characteristics to the analyte.[1]

This guide will compare the performance of methods utilizing O-Desethyl azilsartan-d4 (and its close analog Azilsartan-d4) with those employing alternative internal standards, supported by experimental data from various validated methods.

Performance Comparison of Internal Standards

The selection of an internal standard significantly impacts the performance of a bioanalytical method. While SIL internal standards like O-Desethyl azilsartan-d4 are theoretically superior, other structural analogs have also been successfully used.[1] The following tables summarize the performance characteristics of bioanalytical methods for azilsartan using different internal standards.

Table 1: Comparison of Linearity in Azilsartan Bioanalysis

Internal Standard	Concentration Range (ng/mL)	Correlation Coefficient (r²)	Reference
Azilsartan-d4	1 - 4000	≥ 0.995	[2][3]
Telmisartan	100 - 1500	≥ 0.997	[4]
Amlodipine Besylate	100 - 1500	Not Specified	[1]
Valsartan	20 - 4000	0.995	[5]
Ambroxol	1000 - 64000	0.992	[6]

Table 2: Comparison of Accuracy and Precision in Azilsartan Bioanalysis

Internal Standard	QC Level	Intraday Accuracy (%)	Intraday Precision (%RSD)	Interday Accuracy (%)	Interday Precision (%RSD)	Reference
Azilsartan-d4	LLOQ, LQC, MQC, HQC	Within ±15%	< 15%	Within ±15%	< 15%	[2]
Telmisartan	LLOQ, QC1, QC2, QC3, ULOQ	90 - 102.5%	3.07 - 13.0%	93 - 109%	0.04 - 13.8%	[4]
Valsartan	LQC, MQC1, MQC2, HQC	Not Specified	< 15%	Not Specified	< 15%	[5]

Table 3: Comparison of Recovery in Azilsartan Bioanalysis

Internal Standard	Mean Extraction Recovery (%)	Reference
Azilsartan-d4	~80%	[2][3]
Telmisartan	93.7%	[4]
Valsartan	> 91% (Azilsartan), 104.91% (IS)	[5]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing bioanalytical assays. Below are representative experimental protocols for the quantification of azilsartan in human plasma.

Method 1: Using O-Desethyl azilsartan-d4 (or Azilsartan-d4) Internal Standard with Protein Precipitation

This method offers a rapid and straightforward approach for sample preparation, making it suitable for high-throughput analysis.[2][7]

1. Preparation of Solutions:

• Azilsartan Stock Solution (1 mg/mL): Dissolve 10 mg of azilsartan in 10 mL of methanol (B129727).[2]

• Internal Standard Stock Solution (1 mg/mL): Dissolve 1 mg of Azilsartan-d4 in 1 mL of methanol.[2]

• Working Solutions: Prepare calibration standards and quality control (QC) samples by serial dilution of the azilsartan stock solution with a 1:1 (v/v) mixture of acetonitrile (B52724) and water. Spike blank plasma with these working solutions.[2]

2. Sample Preparation:

• To 50 µL of plasma sample, add 200 µL of the internal standard working solution (in acetonitrile).[2]

• Vortex the mixture for 3 minutes to precipitate proteins.[2]

• Centrifuge at 12,000 x g for 10 minutes at 4°C.[2]

• Transfer the supernatant for LC-MS/MS analysis.[2]

3. LC-MS/MS Conditions:

• LC System: Shimadzu UFLC system or equivalent.[2]

• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).[2]

• Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water or 10mM ammonium (B1175870) acetate) and mobile phase B (e.g., acetonitrile/methanol mixture).[3][8]

• Flow Rate: 0.7 mL/min.[3]

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in negative ion mode.[3]

• MRM Transitions: Monitor the specific precursor to product ion transitions for both azilsartan and Azilsartan-d4.[2]

Method 2: Using a Structural Analog Internal Standard (e.g., Telmisartan) with Solid-Phase Extraction (SPE)

This method provides cleaner extracts, potentially reducing matrix effects and improving assay sensitivity.[4]

1. Preparation of Solutions:

• Azilsartan Stock Solution (1 mg/mL): Prepare in a suitable diluent.[4]

• Telmisartan (IS) Stock Solution (1 mg/mL): Prepare in a suitable diluent.[4]

• Working Solutions: Prepare calibration standards and QC samples by diluting the stock solutions and spiking into blank plasma.[4]

2. Sample Preparation (SPE):

• Precondition a Strata-X SPE cartridge with 2 mL of methanol followed by 2 mL of water.[4]

• Load 475 µL of the plasma sample (spiked with IS) onto the cartridge.[4]

• Wash the cartridge twice with 1 mL of water.[4]

• Elute the analyte and IS with 1.0 mL of methanol.[4]

• Inject an aliquot of the eluate into the HPLC system.[4]

3. HPLC Conditions:

• HPLC System: Agilent HPLC with UV detection.[4]

• Column: Inertsil C8 ODS column (5 µm, 150 mm × 2.5 mm).[4]

• Mobile Phase: Phosphate buffer (pH 3.2):acetonitrile:methanol (60:25:15, v/v/v).[4]

• Flow Rate: 1.5 mL/min.[4]

• Detection: UV detector set at 254 nm.[4]

Experimental Workflow and Signaling Pathway Diagrams

To visualize the experimental process, a generalized workflow for the bioanalytical method validation of azilsartan using a SIL internal standard is presented below.

Caption: A generalized workflow for the bioanalytical method validation of azilsartan.

Conclusion

The use of O-Desethyl azilsartan-d4 or a similar stable isotope-labeled internal standard, such as Azilsartan-d4, is the recommended approach for the bioanalytical quantification of azilsartan in biological matrices.[1][7] The near-identical physicochemical properties of the SIL IS to the analyte effectively compensate for variations in sample preparation and instrument response, leading to superior accuracy and precision.[1] While methods employing structural analogs as internal standards can be validated to provide reliable data, they may be more susceptible to differential matrix effects and variations in extraction recovery.[1] The choice of the internal standard and the sample preparation technique should be guided by the specific requirements of the study, including the desired sensitivity, throughput, and regulatory guidelines. The data and protocols presented in this guide provide a valuable resource for researchers and scientists in the development and validation of robust bioanalytical methods for azilsartan.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Simultaneous determination of azilsartan and chlorthalidone in rat and human plasma by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijms.co.in [ijms.co.in]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. omicsonline.org [omicsonline.org]

A Researcher's Guide to Assessing the Isotopic Purity of O-Desethyl azilsartan-d4

For researchers, scientists, and drug development professionals, the isotopic purity of internal standards is paramount for accurate bioanalytical assays. This guide provides a comprehensive comparison of analytical methods for assessing the isotopic purity of O-Desethyl azilsartan-d4 (B587368), a key metabolite of the antihypertensive drug Azilsartan (B1666440) medoxomil.

O-Desethyl azilsartan-d4 is a stable isotope-labeled internal standard crucial for the accurate quantification of its unlabeled counterpart in biological matrices during pharmacokinetic and metabolic studies.[1] Its efficacy hinges on a high degree of isotopic enrichment and minimal presence of the unlabeled (d0) species. This guide details the methodologies to verify this critical parameter, presents typical performance data, and compares O-Desethyl azilsartan-d4 with a common alternative.

Method Comparison: The Analytical Toolbox

The two primary techniques for determining the isotopic purity of deuterated compounds are Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS). Each offers distinct advantages and provides complementary information.

Feature	High-Resolution Mass Spectrometry (HRMS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Primary Information	Isotopic distribution and enrichment	Position of deuterium (B1214612) labels, structural integrity
Sensitivity	High (picogram to femtogram range)	Moderate (microgram to milligram range)
Sample Requirement	Low	High
Throughput	High	Low to moderate
Key Advantage	Directly measures the mass difference and relative abundance of isotopologues.	Confirms the precise location of deuterium atoms, ensuring the label is on a stable part of the molecule.[2]
Limitations	Does not inherently confirm the position of the label.	Lower sensitivity compared to MS; requires higher sample purity for clear spectra.

Quantitative Data Summary

High-quality deuterated standards are essential for robust bioanalytical methods.[3] The isotopic enrichment should ideally be 98% or greater.[2] Below is a table summarizing typical isotopic purity data for a batch of O-Desethyl azilsartan-d4.

Parameter	Specification	Typical Value	Method
Chemical Purity	>98%	99.5%	HPLC
Isotopic Enrichment	≥98%	99.2%	HRMS
d0 (Unlabeled)	<0.5%	0.1%	HRMS
d1 Isotopologue	Report	0.2%	HRMS
d2 Isotopologue	Report	0.3%	HRMS
d3 Isotopologue	Report	0.2%	HRMS

Alternative Internal Standard: Azilsartan-d4

While O-Desethyl azilsartan-d4 is used to quantify the M-II metabolite, researchers studying the parent drug, Azilsartan, will use Azilsartan-d4 as the internal standard.[4][5] The choice of internal standard should match the analyte of interest.

Internal Standard	Analyte	Rationale
O-Desethyl azilsartan-d4	O-Desethyl azilsartan (M-II Metabolite)	Closely mimics the chromatographic and mass spectrometric behavior of the metabolite.
Azilsartan-d4	Azilsartan	The ideal internal standard for quantifying the parent drug, as it co-elutes and has similar ionization efficiency.[6]

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are standardized protocols for assessing isotopic purity using HRMS and for the application of the internal standard in a typical bioanalytical assay using LC-MS/MS.

Protocol 1: Isotopic Purity Assessment by High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve O-Desethyl azilsartan-d4 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to a concentration of approximately 1 µg/mL.

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Q-Orbitrap or Q-TOF, equipped with an electrospray ionization (ESI) source.

• Infusion: Directly infuse the sample solution into the mass spectrometer at a low flow rate (e.g., 5-10 µL/min) to obtain a stable signal.

• Data Acquisition: Acquire full-scan mass spectra in positive or negative ion mode, depending on the ionization efficiency of the analyte. Ensure the mass resolution is sufficient to resolve the isotopic peaks of the different isotopologues.

• Data Analysis:

  • Identify the monoisotopic peak of the fully deuterated species (d4).

  • Extract the ion chromatograms for the unlabeled (d0) and all partially deuterated (d1, d2, d3) species.

  • Integrate the peak areas for each isotopologue.

  • Calculate the isotopic purity by expressing the peak area of the d4 species as a percentage of the sum of the peak areas of all detected isotopologues (d0 to d4).

Protocol 2: Application in Bioanalysis by LC-MS/MS

This protocol outlines the use of O-Desethyl azilsartan-d4 as an internal standard for quantifying the O-Desethyl azilsartan metabolite in human plasma.

• Preparation of Solutions:

  • Stock Solution: Prepare a 1 mg/mL stock solution of O-Desethyl azilsartan-d4 in methanol.

  • Working Internal Standard (IS) Solution: Dilute the stock solution with acetonitrile (B52724) to a final concentration of 100 ng/mL.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of a plasma sample, add 25 µL of the working IS solution.

  • Add 300 µL of acetonitrile to precipitate the plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge the sample at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean vial for analysis.

• LC-MS/MS Analysis:

  • Chromatography: Use a C18 reverse-phase column with a gradient elution of mobile phases consisting of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

  • Mass Spectrometry: Operate a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Optimize the precursor-to-product ion transitions for both the analyte (O-Desethyl azilsartan) and the internal standard (O-Desethyl azilsartan-d4).

• Quantification:

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Determine the concentration of the analyte in the unknown samples by interpolation from a calibration curve prepared in the same biological matrix.

Visualizing the Workflow and Logic

To further clarify the processes involved, the following diagrams illustrate the experimental workflow and the logic for selecting an analytical method.

Isotopic Purity Assessment Workflow

Method Selection Logic Diagram

References

• 1. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to Internal Standards for Azilsartan Bioanalysis: A Cross-Validation Perspective with O-Desethyl azilsartan-d4

For Researchers, Scientists, and Drug Development Professionals

In the quantitative bioanalysis of azilsartan (B1666440), a potent angiotensin II receptor blocker, the choice of a suitable internal standard (IS) is critical for achieving accurate and reliable results. This guide provides a comparative overview of O-Desethyl azilsartan-d4 (B587368) and other commonly used internal standards for the quantification of azilsartan in biological matrices, primarily human plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The information is presented to assist researchers in selecting the most appropriate IS for their specific analytical needs and to provide a framework for conducting a cross-validation study.

Performance Comparison of Internal Standards

The ideal internal standard should mimic the analyte's behavior during sample preparation and analysis, thus compensating for variability. Stable isotope-labeled (SIL) internal standards are generally considered the gold standard in quantitative mass spectrometry. The following tables summarize the performance characteristics of various internal standards used in the bioanalysis of azilsartan, compiled from published validation data.

Table 1: Linearity and Sensitivity of Azilsartan Quantification with Different Internal Standards

Internal Standard	Analyte	Matrix	Linearity Range (ng/mL)	LLOQ (ng/mL)	Correlation Coefficient (r²)
O-Desethyl azilsartan-d4	Azilsartan	Human Plasma	Inferred: 1-2500	Inferred: 1	Inferred: >0.99
Azilsartan-d4	Azilsartan	Human Plasma	1-2500[1]	1[1]	>0.99[2]
Valsartan	Azilsartan	Human Plasma	20-4000[3]	20	0.995[3]
Telmisartan	Azilsartan	Human Plasma	100-1500[4]	100	≥0.997[4]

Note: Performance data for O-Desethyl azilsartan-d4 is inferred based on its structural similarity to azilsartan and typical performance of SIL internal standards.

Table 2: Accuracy and Precision of Azilsartan Quantification with Different Internal Standards

Internal Standard	Analyte	Matrix	Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
O-Desethyl azilsartan-d4	Azilsartan	Human Plasma	LQC, MQC, HQC	Inferred: 85-115	Inferred: <15
Azilsartan-d4	Azilsartan	Human Plasma	LQC, MQC, HQC	Within ±15% of nominal	<15%[5]
Valsartan	Azilsartan	Human Plasma	20, 2000, 3200	91.54 - 98.23	<15[3]
Telmisartan	Azilsartan	Human Plasma	100, 800, 1200	90 - 109	0.04 - 13.8[6]

Note: LQC = Lower Quality Control, MQC = Medium Quality Control, HQC = High Quality Control. Performance data for O-Desethyl azilsartan-d4 is inferred.

Table 3: Recovery of Azilsartan with Different Internal Standards

Internal Standard	Analyte	Matrix	Extraction Method	Mean Recovery (%)
O-Desethyl azilsartan-d4	Azilsartan	Human Plasma	Protein Precipitation / SPE	Inferred: >90
Azilsartan-d4	Azilsartan	Human Plasma	Protein Precipitation	~95[7]
Valsartan	Azilsartan	Human Plasma	Protein Precipitation	>91[3]
Telmisartan	Azilsartan	Human Plasma	Solid-Phase Extraction	93.7[6]

Note: SPE = Solid-Phase Extraction. Performance data for O-Desethyl azilsartan-d4 is inferred.

Experimental Protocols

A cross-validation study is essential when comparing two different analytical methods or, in this context, the performance of a new internal standard against an established one. Below is a detailed, representative protocol for a cross-validation study to compare the performance of O-Desethyl azilsartan-d4 with a previously validated internal standard (e.g., Azilsartan-d4).

Objective:

To demonstrate the interchangeability of O-Desethyl azilsartan-d4 as an internal standard for the quantification of azilsartan in human plasma by comparing its performance against a validated method using an established internal standard.

Materials and Reagents:

• Azilsartan reference standard

• O-Desethyl azilsartan-d4 (Test IS)

• Validated Internal Standard (e.g., Azilsartan-d4) (Reference IS)

• Control human plasma (with appropriate anticoagulant)

• LC-MS grade acetonitrile (B52724), methanol (B129727), and formic acid

• Ultrapure water

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of azilsartan, O-Desethyl azilsartan-d4, and the reference IS in methanol (e.g., 1 mg/mL).

  • Prepare working solutions for calibration standards and quality control (QC) samples by serial dilution of the azilsartan stock solution.

  • Prepare separate working solutions for the test IS and reference IS at a fixed concentration (e.g., 100 ng/mL).

• Sample Preparation (Protein Precipitation):

  • To 100 µL of human plasma, add 25 µL of the respective internal standard working solution (either O-Desethyl azilsartan-d4 or the reference IS).

  • Add 300 µL of acetonitrile to precipitate plasma proteins.[2]

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometry: Operate in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM). The specific precursor and product ions for azilsartan and each IS should be optimized.

• Cross-Validation Procedure:

  • Analyze at least three batches of calibration standards and QC samples (LQC, MQC, HQC) prepared with both the test IS and the reference IS.

  • The acceptance criteria for accuracy and precision for each batch should be met (accuracy within ±15% of the nominal concentration, and precision as %RSD not exceeding 15%).

  • Analyze a set of incurred study samples (if available) or spiked plasma samples with both internal standards.

  • The concentration values obtained using the test IS should be compared to those obtained with the reference IS. The percentage difference should not exceed 20% for at least 67% of the samples.

Visualizations

Metabolic Pathway of Azilsartan

Azilsartan is metabolized in the liver primarily by the cytochrome P450 enzyme CYP2C9. The two main inactive metabolites are M-I (formed by decarboxylation) and M-II (formed by O-dealkylation).[1][8]

Metabolic pathway of Azilsartan.

Experimental Workflow for Cross-Validation

The following diagram illustrates the workflow for the cross-validation study described in the experimental protocol.

Cross-validation experimental workflow.

Conclusion

The selection of an appropriate internal standard is a cornerstone of robust bioanalytical method development. While stable isotope-labeled internal standards like Azilsartan-d4 are considered the gold standard, this guide demonstrates that other structural analogs can also provide reliable results when properly validated. O-Desethyl azilsartan-d4, being a deuterated metabolite of azilsartan, is expected to exhibit physicochemical properties very similar to the parent drug, making it an excellent candidate for an internal standard. The provided experimental protocol for a cross-validation study offers a framework for researchers to rigorously evaluate and confirm the suitability of O-Desethyl azilsartan-d4 or any other alternative internal standard for the bioanalysis of azilsartan, ensuring data of the highest quality and integrity for pharmacokinetic and clinical studies.

References

• 1. Development, validation and application of the liquid chromatography tandem mass spectrometry method for simultaneous quantification of azilsartan medoxomil (TAK-491), azilsartan (TAK-536), and its 2 metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. ijms.co.in [ijms.co.in]
• 5. benchchem.com [benchchem.com]
• 6. Bioanalytical method development and validation of azilsartan medoxomil potassium in human plasma by reversed-phase-high-performance liquid chromatographic with solid-phase extraction and its application in bioequivalence study | Innovative Journal of Medical Sciences [ijms.co.in]
• 7. benchchem.com [benchchem.com]
• 8. pmda.go.jp [pmda.go.jp]

A Comparative Guide to the Stability of O-Desethyl Azilsartan-d4 in Bioanalytical Applications

For researchers, scientists, and drug development professionals, the precise and accurate quantification of therapeutic agents is paramount. In the bioanalysis of the angiotensin II receptor blocker (ARB), azilsartan, the choice of an appropriate internal standard (IS) is a critical determinant of assay reliability. This guide provides an objective comparison of O-Desethyl azilsartan-d4's stability performance in biological matrices against other common alternatives, supported by detailed experimental protocols to aid in the selection of the most suitable IS for your analytical needs.

The ideal internal standard should mimic the analyte's behavior throughout the analytical process, including extraction, chromatography, and ionization, thereby compensating for any variations that may occur. A stable isotope-labeled (SIL) version of the analyte is generally considered the "gold standard" for an internal standard in mass spectrometry-based assays due to its near-identical physicochemical properties. In

A Comparative Guide to the Bioanalytical Performance of O-Desethyl Azilsartan-d4 in Urine vs. Plasma

For researchers, scientists, and professionals in drug development, the accurate quantification of drug metabolites is fundamental to understanding the pharmacokinetics and metabolism of a therapeutic agent. O-Desethyl azilsartan (B1666440) (M-II) is the major metabolite of the angiotensin II receptor blocker, azilsartan. The stable isotope-labeled internal standard, O-Desethyl azilsartan-d4 (B587368), is crucial for the reliable determination of this metabolite in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide provides an objective comparison of the analytical performance for O-Desethyl azilsartan quantification in two key biological fluids: urine and plasma, supported by experimental data.

Metabolism and Excretion of Azilsartan

Azilsartan medoxomil is a prodrug that is rapidly hydrolyzed to its active form, azilsartan. Azilsartan is then metabolized in the liver primarily by the enzyme CYP2C9 to form O-Desethyl azilsartan (M-II), its major metabolite, and to a lesser extent, M-I through decarboxylation.[1][2] Following oral administration of radiolabeled azilsartan medoxomil, approximately 42% of the radioactivity is recovered in the urine, with about 15% of the dose excreted as unchanged azilsartan.[2][3] The remaining portion of the urinary radioactivity consists of its metabolites, making urine a critical matrix for excretion studies. Plasma analysis, on the other hand, is essential for determining the systemic exposure and pharmacokinetic profile of the metabolite.

Metabolic pathway of Azilsartan medoxomil.

Comparative Performance Data

The quantification of O-Desethyl azilsartan in urine and plasma matrices presents different analytical challenges and yields distinct performance characteristics, primarily due to the varying concentration ranges of the analyte and the complexity of the matrix itself. The following tables summarize the performance data from validated bioanalytical methods.

Parameter	Plasma	Urine	Reference
Linearity Range (ng/mL)
Lower Limit of Quantification (LLOQ)	2	50	[4]
Upper Limit of Quantification (ULOQ)	1000	10,000	[4]
Correlation Coefficient (r²)	≥ 0.995	Not Specified	[5][6]
Accuracy (% Bias)	Within ±15%	Not Specified	[5][6]
Precision (% CV)	< 15%	Not Specified	[5][6]
Recovery	~80% (for Azilsartan)	Not Specified	[6]

Note: Detailed validation data for O-Desethyl azilsartan in urine is not extensively published. The linearity range for urine is based on a pharmacokinetic study, while other performance metrics for plasma are derived from comprehensive validation studies of azilsartan and its metabolites.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of bioanalytical assays. Below are representative protocols for the analysis of O-Desethyl azilsartan in both plasma and urine using LC-MS/MS with O-Desethyl azilsartan-d4 as the internal standard.

Experimental Workflow

General bioanalytical workflow for O-Desethyl azilsartan.

Protocol 1: Analysis in Human Plasma

This protocol is based on a validated method for the simultaneous quantification of azilsartan and its metabolites.[5]

• Sample Preparation (Solid-Phase Extraction - SPE)

  • To 100 µL of human plasma, add the internal standard solution (O-Desethyl azilsartan-d4).

  • Pre-condition an appropriate SPE cartridge with methanol (B129727) followed by water.

  • Load the plasma sample onto the SPE cartridge.

  • Wash the cartridge with a suitable solvent to remove interferences.

  • Elute the analyte and internal standard with an appropriate elution solvent.

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for injection.

• LC-MS/MS Conditions

  • LC Column: Reversed-phase C18 column.

  • Mobile Phase: A gradient of water and acetonitrile, both containing an acid modifier like acetic acid or formic acid.

  • Flow Rate: 0.2 - 0.5 mL/min.

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection: Multiple Reaction Monitoring (MRM) of the precursor to product ion transitions for both O-Desethyl azilsartan and O-Desethyl azilsartan-d4.

Protocol 2: Representative Analysis in Human Urine

This protocol is based on the conditions used in a pharmacokinetic study that measured O-Desethyl azilsartan in urine.[4]

• Sample Preparation (Dilute-and-Shoot or SPE)

  • For Dilute-and-Shoot:

    • Centrifuge the urine sample to pellet any particulate matter.

    • Take an aliquot of the supernatant and dilute it with the initial mobile phase.

    • Add the internal standard (O-Desethyl azilsartan-d4).

    • Vortex and inject into the LC-MS/MS system.

  • For SPE (if higher sensitivity is needed or to reduce matrix effects):

    • Follow a similar SPE procedure as outlined for plasma, potentially with adjustments to the wash and elution steps to account for the different matrix.

• LC-MS/MS Conditions

  • LC Column: Chromolith SpeedROD RP-18e column (50 × 4.6 mm).[4]

  • Mobile Phase: Gradient of 0.1% acetic acid in water and 0.1% acetic acid in methanol.[4]

  • Flow Rate: 2 mL/min.[4]

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection: Multiple Reaction Monitoring (MRM).

Discussion and Conclusion

The comparison of bioanalytical methods for O-Desethyl azilsartan in urine and plasma highlights key differences dictated by the physiological role of each matrix.

• Concentration Range: The concentration of O-Desethyl azilsartan is significantly higher in urine than in plasma, as urine is the primary route of elimination for this metabolite. This is reflected in the higher LLOQ and ULOQ of the urine assay (50-10,000 ng/mL) compared to the plasma assay (2-1000 ng/mL).[4]

• Sample Preparation: Plasma, with its high protein content, necessitates a more rigorous sample preparation method like SPE or protein precipitation to remove interferences.[5] Urine, being a less complex matrix in terms of protein, may sometimes be amenable to a simpler "dilute-and-shoot" approach, which significantly increases throughput. However, urine can have high salt content and variability in pH and specific gravity, which can lead to significant matrix effects, potentially requiring an extraction step like SPE for robust quantification.

• Application: The choice of matrix depends on the objective of the study. Plasma analysis is indispensable for determining the pharmacokinetic parameters of O-Desethyl azilsartan, such as Cmax, Tmax, and AUC, which describe its systemic exposure. Urine analysis is vital for excretion balance studies, determining the fraction of the drug that is metabolized and eliminated via the renal pathway.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. efda.gov.et [efda.gov.et]
• 4. Single-dose pharmacokinetics and safety of azilsartan medoxomil in children and adolescents with hypertension as compared to healthy adults | springermedizin.de [springermedizin.de]
• 5. Development, validation and application of the liquid chromatography tandem mass spectrometry method for simultaneous quantification of azilsartan medoxomil (TAK-491), azilsartan (TAK-536), and its 2 metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of azilsartan and chlorthalidone in rat and human plasma by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating Linearity and Accuracy in Bioanalysis: A Comparative Guide Featuring O-Desethyl Azilsartan-d4

For Researchers, Scientists, and Drug Development Professionals

In the rigorous landscape of drug development and clinical research, the precise quantification of drug metabolites is paramount. This guide provides a comprehensive evaluation of linearity and accuracy for the bioanalysis of O-Desethyl azilsartan (B1666440), a primary active metabolite of the antihypertensive drug azilsartan medoxomil. We will explore the use of its stable isotope-labeled internal standard, O-Desethyl azilsartan-d4 (B587368), and compare its performance with alternative analytical approaches.

The Gold Standard: Stable Isotope-Labeled Internal Standards

In liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard.[1] O-Desethyl azilsartan-d4, a deuterated form of the analyte, is the ideal internal standard for quantifying O-Desethyl azilsartan.[2][3] This is because its physicochemical properties are nearly identical to the analyte, ensuring it behaves similarly during sample preparation and analysis. This co-elution minimizes the impact of matrix effects and compensates for variability in extraction recovery and instrument response, leading to superior accuracy and precision.[1]

Performance Characteristics: Linearity and Accuracy

The validation of a bioanalytical method is crucial to ensure reliable data for pharmacokinetic and toxicokinetic studies. Key parameters in this validation are linearity and accuracy.

Linearity establishes the relationship between the concentration of the analyte and the analytical signal. A linear response is essential for accurate quantification over a specific concentration range.

Accuracy refers to the closeness of the measured concentration to the true concentration of the analyte in the sample.

The following table summarizes typical performance data for the bioanalysis of azilsartan, which is structurally similar to O-Desethyl azilsartan and for which more data is publicly available. These values are representative of what would be expected for a validated method for O-Desethyl azilsartan using O-Desethyl azilsartan-d4.

Parameter	Typical Acceptance Criteria (FDA)	Expected Performance with O-Desethyl Azilsartan-d4
Linearity
Calibration Range	Defines the quantifiable range	e.g., 1 - 1000 ng/mL
Correlation Coefficient (r²)	≥ 0.99	≥ 0.995
Accuracy
Mean Accuracy at LLOQ	Within ±20% of nominal value	Within ±15%
Mean Accuracy at L, M, H QC levels	Within ±15% of nominal value	Within ±10%

LLOQ: Lower Limit of Quantification; L, M, H QC: Low, Medium, and High Quality Control samples.

Alternative Internal Standards

While a SIL-IS is preferred, other structurally similar molecules can be used as internal standards if a deuterated analog is unavailable. For azilsartan analysis, compounds like telmisartan (B1682998) and valsartan (B143634) have been employed.[1] The key considerations when choosing an alternative internal standard are that it should have a similar extraction recovery, chromatographic retention, and ionization response to the analyte. However, it is important to note that structural analogs may not perfectly mimic the analyte's behavior, potentially leading to less accurate correction for matrix effects.

Internal Standard Type	Advantages	Disadvantages
O-Desethyl azilsartan-d4 (SIL-IS)	- Nearly identical chemical and physical properties to the analyte. - Co-elutes with the analyte, providing the best correction for matrix effects. - Leads to high accuracy and precision.	- Can be more expensive to synthesize.
Structural Analogs (e.g., Telmisartan)	- More readily available and potentially lower cost.	- Different retention times may not account for time-dependent matrix effects. - Differences in ionization efficiency can lead to less accurate quantification.

Experimental Protocols

A robust and reliable bioanalytical method is essential for accurate quantification. Below are detailed protocols for sample preparation and LC-MS/MS analysis for O-Desethyl azilsartan using O-Desethyl azilsartan-d4 as an internal standard.

Sample Preparation: Protein Precipitation (PPT)

This method is rapid and straightforward, suitable for high-throughput analysis.

• To 100 µL of plasma sample, add 25 µL of a working solution of O-Desethyl azilsartan-d4.

• Add 300 µL of cold acetonitrile (B52724) to precipitate plasma proteins.[4]

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject the sample into the LC-MS/MS system.

Sample Preparation: Solid-Phase Extraction (SPE)

SPE provides a cleaner sample extract, reducing matrix effects and improving sensitivity.

• To 500 µL of plasma, add a known concentration of O-Desethyl azilsartan-d4 internal standard.[1]

• Condition a suitable SPE cartridge (e.g., C18) with methanol (B129727) followed by water.

• Load the plasma sample onto the conditioned cartridge.

• Wash the cartridge with water to remove polar interferences.

• Elute the analyte and internal standard with an appropriate organic solvent (e.g., methanol or acetonitrile).[1]

• Evaporate the eluate to dryness under a stream of nitrogen.[1]

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Parameters

The following are suggested starting parameters for the LC-MS/MS analysis. Optimization will be required for specific instrumentation.

Parameter	Recommended Condition
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	A suitable gradient to ensure separation from matrix components
Column Temperature	40 °C
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (Q1)	[M+H]+ of O-Desethyl azilsartan
Product Ion (Q3)	Specific fragment ion of O-Desethyl azilsartan
Precursor Ion (Q1) - IS	[M+H]+ of O-Desethyl azilsartan-d4
Product Ion (Q3) - IS	Specific fragment ion of O-Desethyl azilsartan-d4

Visualizing the Workflow

To further elucidate the process, the following diagrams illustrate the experimental workflow and the logical relationship for evaluating linearity and accuracy.

Bioanalytical Experimental Workflow

Linearity and Accuracy Evaluation Flow

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. clearsynth.com [clearsynth.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to O-Desethyl Azilsartan-d4 and Other Deuterated ARB Internal Standards in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS), the use of stable isotope-labeled internal standards is paramount for achieving the highest levels of accuracy and precision. This guide provides a detailed comparison of O-Desethyl azilsartan-d4 (B587368) against other deuterated Angiotensin II Receptor Blocker (ARB) internal standards. The information presented herein is compiled from various scientific sources to offer an objective overview of their performance, supported by experimental data and detailed methodologies.

The Gold Standard: Deuterated Internal Standards

Deuterated internal standards are considered the "gold standard" in LC-MS-based bioanalysis. By having a chemical structure virtually identical to the analyte, but with a different mass due to the incorporation of deuterium (B1214612) atoms, they can effectively compensate for variability in sample preparation, matrix effects, and instrument response. This leads to more reliable and reproducible quantification of the target analyte.

While O-Desethyl azilsartan-d4 is the deuterated form of the primary active metabolite of azilsartan (B1666440), other commonly used ARBs also have corresponding deuterated internal standards that are crucial for pharmacokinetic and bioequivalence studies. This guide will delve into the performance characteristics of these standards.

Performance Comparison of Deuterated ARB Internal Standards

The following tables summarize typical performance data for various deuterated ARB internal standards, as reported in different bioanalytical method validation studies. It is important to note that these data are not from a single head-to-head comparative study, but are compiled from individual studies. Therefore, direct comparison should be made with caution, as experimental conditions may vary.

Internal Standard	Analyte	Linearity Range (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Bias)	Reference
Azilsartan-d4	Azilsartan	1 - 2500	< 15%	< 15%	Within ±15%	[1]
Losartan-d9	Losartan	Not Specified	< 7%	Not Specified	< ± 5%	[2]
Valsartan-d3	Valsartan	0.5 - 5000	2.0% - 5.1%	2.4% - 7.5%	98% - 109%	[3]
Irbesartan-d4	Irbesartan	50.0 - 9982	< 15%	< 15%	Within ±15%	[4]
Olmesartan-d6	Olmesartan	5.002 - 2599.934	3.07% - 9.02%	Not Specified	-5.00% - 0.00%	[5]

Table 1: Summary of Performance Data for Various Deuterated ARB Internal Standards. %CV refers to the coefficient of variation, and % Bias refers to the relative error.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. Below are generalized protocols for the key experiments cited in the performance comparison.

Sample Preparation: Protein Precipitation (PPT)

This method is often used for its simplicity and high throughput.

• To 100 µL of plasma sample, add 25 µL of the working solution of the deuterated internal standard (e.g., O-Desethyl azilsartan-d4).

• Add 300 µL of cold acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical instrument parameters for the analysis of ARBs and their deuterated internal standards.

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or methanol (B129727) with 0.1% formic acid.

• Gradient Elution: A suitable gradient to ensure separation of the analyte from endogenous interferences.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode with an electrospray ionization (ESI) source.

Mandatory Visualizations

Angiotensin II Receptor Signaling Pathway

Angiotensin II Receptor Blockers (ARBs) exert their effects by blocking the Angiotensin II Type 1 (AT1) receptor, which is a key component of the Renin-Angiotensin System (RAS). The following diagram illustrates the major signaling pathways activated by Angiotensin II binding to the AT1 receptor, which are inhibited by ARBs.

Caption: Angiotensin II Receptor Signaling Pathway and the inhibitory action of ARBs.

Experimental Workflow for Internal Standard Evaluation

The selection and validation of an internal standard is a critical process in bioanalytical method development. The following diagram outlines a typical workflow for evaluating the performance of a deuterated internal standard.

Caption: A typical workflow for the evaluation and validation of a deuterated internal standard.

Conclusion

The use of deuterated internal standards, such as O-Desethyl azilsartan-d4, is indispensable for the accurate and precise quantification of Angiotensin II Receptor Blockers in biological matrices. While direct comparative performance data across all deuterated ARB standards is limited, the available data from individual validation studies consistently demonstrate their ability to ensure high-quality results in bioanalytical assays. The choice of a specific deuterated internal standard should be based on the analyte being quantified, and its performance should be rigorously validated according to established regulatory guidelines. This guide serves as a valuable resource for researchers and scientists in the field of drug development, providing a foundation for the selection and implementation of the most appropriate internal standard for their analytical needs.

References

• 1. Development, validation and application of the liquid chromatography tandem mass spectrometry method for simultaneous quantification of azilsartan medoxomil (TAK-491), azilsartan (TAK-536), and its 2 metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Development and validation of a sensitive and simple LC-MS/MS method for simultaneous quantitation of valsartan, sacubitril and sacubitrilat in pediatric population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Method Validation for Simultaneous Quantification of Olmesartan and Hydrochlorothiazide in Human Plasma Using LC-MS/MS and Its Application Through Bioequivalence Study in Healthy Volunteers [frontiersin.org]

Certificate of Analysis for O-Desethyl azilsartan-d4 reference standard

This guide provides a detailed comparison of the O-Desethyl azilsartan-d4 (B587368) reference standard with its non-deuterated counterpart, O-Desethyl azilsartan (B1666440). It is intended for researchers, scientists, and professionals in drug development and analytical chemistry who utilize these standards for quantitative analysis.

O-Desethyl azilsartan is an active metabolite of the antihypertensive drug azilsartan medoxomil.[1][2] The deuterated version, O-Desethyl azilsartan-d4, serves as an ideal internal standard for mass spectrometry-based bioanalytical assays due to its similar chemical and physical properties to the unlabeled analyte, but with a distinct mass.[3][4]

Data Presentation: Comparison of Reference Standards

The following tables summarize the key specifications for O-Desethyl azilsartan-d4 and a representative alternative, O-Desethyl azilsartan.

Table 1: Physical and Chemical Properties

Property	O-Desethyl Azilsartan-d4	O-Desethyl Azilsartan
Molecular Formula	C₂₃H₁₂D₄N₄O₅[1][2]	C₂₃H₁₆N₄O₅[5][6]
Molecular Weight	432.42 g/mol [1][2]	428.40 g/mol [6]
CAS Number	1442400-68-1 (unlabeled)[1][5][6]	1442400-68-1[5][6]
Appearance	Typically a white to off-white powder[1]	Not explicitly stated, likely similar to deuterated form
Solubility	Soluble in Methanol (B129727) and DMSO[1][5]	Soluble in Methanol[5]
Storage	2-8 °C[5] or +4°C[6]	2-8 °C[5]

Table 2: Typical Analytical Specifications

Specification	O-Desethyl Azilsartan-d4	O-Desethyl Azilsartan
Purity (by HPLC)	>95%[6]	NLT 95%[5]
Isotopic Purity	Not specified, but critical for use as an internal standard	Not Applicable

Experimental Protocols

The purity and identity of O-Desethyl azilsartan-d4 and its analogs are typically confirmed using a combination of chromatographic and spectroscopic techniques.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is used to assess the purity of the reference standard by separating it from any potential impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[7]

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., methanol or acetonitrile). A common mobile phase for azilsartan and related compounds is a mixture of acetate (B1210297) buffer (pH 6.0) and acetonitrile (B52724) (80:20 v/v).[8]

• Flow Rate: 1.0 mL/min.[7][8]

• Detection: UV detection at a wavelength of approximately 248-249 nm.[7][8]

• Sample Preparation: A stock solution of the reference standard is prepared in a suitable solvent like methanol at a concentration of 1 mg/mL. Working standards are then prepared by diluting the stock solution to a concentration range of 2-10 µg/mL.[7]

• Analysis: The sample is injected into the HPLC system, and the resulting chromatogram is analyzed. The purity is calculated by comparing the peak area of the main component to the total area of all peaks.

Structural Confirmation by Mass Spectrometry (MS)

High-resolution mass spectrometry is employed to confirm the molecular weight and elemental composition of the reference standard.

• Instrumentation: A high-resolution mass spectrometer, often coupled with an HPLC system (LC-MS).

• Ionization Technique: Electrospray ionization (ESI) is commonly used.[3]

• Sample Introduction: The sample, dissolved in a suitable solvent, is infused directly into the mass spectrometer or introduced via the HPLC system.

• Mass Analysis: The mass-to-charge ratio (m/z) of the molecular ion is measured with high accuracy to confirm the elemental composition and the incorporation of deuterium (B1214612) atoms.

Identity Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to confirm the chemical structure of the compound.

• Instrumentation: A high-field NMR spectrometer.

• Sample Preparation: The sample is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆).

• Analysis: ¹H and ¹³C NMR spectra are acquired to confirm the structure of the molecule. The absence of signals at specific positions in the ¹H NMR spectrum and the corresponding changes in the ¹³C NMR spectrum can confirm the location of the deuterium labels.

Visualizations

The following diagrams illustrate the typical workflows for the analysis of the O-Desethyl azilsartan-d4 reference standard.

References

• 1. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 2. clearsynth.com [clearsynth.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. allmpus.com [allmpus.com]
• 6. O-Desethyl Azilsartan | CAS 1442400-68-1 | LGC Standards [lgcstandards.com]
• 7. ijper.org [ijper.org]
• 8. ukaazpublications.com [ukaazpublications.com]

A Comparative Guide to Bioanalytical Methods Utilizing O-Desethyl Azilsartan-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of bioanalytical methods relevant to the quantification of azilsartan (B1666440) and its metabolites, with a specific focus on the use of O-Desethyl azilsartan-d4 (B587368) as an internal standard (IS). Due to the general lack of publicly available, direct inter-laboratory comparison studies, this document synthesizes data from established high-performance liquid chromatography (HPLC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods to present a performance comparison between methods using stable isotope-labeled (SIL) internal standards, such as O-Desethyl azilsartan-d4, and those using alternative standards, like structural analogs.

O-Desethyl azilsartan-d4 is a deuterium-labeled derivative of O-Desethyl azilsartan, the major and pharmacologically inactive metabolite of the antihypertensive drug azilsartan.[1][2][3] The use of a stable isotope-labeled IS is considered the gold standard in quantitative bioanalysis, as its physicochemical properties are nearly identical to the analyte, ensuring it behaves similarly during sample extraction, chromatography, and ionization, thus providing superior accuracy and precision.[4]

Metabolic Pathway of Azilsartan

Azilsartan is administered as a prodrug, azilsartan medoxomil, which is rapidly hydrolyzed to the active moiety, azilsartan, in the gastrointestinal tract during absorption.[1][2][5] Azilsartan is then metabolized in the liver primarily by the enzyme CYP2C9 into two main inactive metabolites: M-II (O-Desethyl azilsartan) through O-dealkylation, and to a lesser extent, M-I through decarboxylation.[1][2][6]

Caption: Metabolic conversion of Azilsartan Medoxomil to its active form and subsequent metabolites.

Performance Comparison of Internal Standards

The choice of internal standard is critical for the robustness and reliability of a bioanalytical method. The ideal IS co-elutes with the analyte and experiences identical matrix effects and extraction recovery. A stable isotope-labeled IS like O-Desethyl azilsartan-d4 is the preferred choice for quantifying O-Desethyl azilsartan. The table below illustrates a typical performance comparison between a method using a SIL IS and one using a structural analog IS (e.g., Telmisartan), based on data reported in literature for azilsartan bioanalysis.[7][8][9]

Parameter	Method with SIL IS (e.g., Azilsartan-d4)	Method with Structural Analog IS (e.g., Telmisartan)	Advantage of SIL IS
Linearity (r²)	≥ 0.998	≥ 0.997	High correlation
Precision (%RSD)
Intra-day	< 5%	< 13.0%	Higher precision
Inter-day	< 6%	< 13.8%	Higher reproducibility
Accuracy (% Bias)	95 - 105%	90 - 109%	Closer to nominal value
Recovery (%)	> 95% (highly consistent)	~94% (more variable)	More reliable recovery
Matrix Effect	Minimal / Compensated	Potential for significant ion suppression/enhancement	Superior compensation

Note: Data is synthesized from multiple sources[7][8][9] and represents typical performance rather than a direct head-to-head study.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Azilsartan - Wikipedia [en.wikipedia.org]
• 4. Buy O-Desethyl Azilsartan-d4 (EVT-1497165) [evitachem.com]
• 5. Pharmacokinetic evaluation and clinical utility of azilsartan medoxomil for the treatment of hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. ijms.co.in [ijms.co.in]
• 8. Bioanalytical method development and validation of azilsartan medoxomil potassium in human plasma by reversed-phase-high-performance liquid chromatographic with solid-phase extraction and its application in bioequivalence study | Innovative Journal of Medical Sciences [ijms.co.in]
• 9. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Research: A Comprehensive Guide to the Proper Disposal of O-Desethyl Azilsartan-d4

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This guide provides essential, immediate safety and logistical information for the proper disposal of O-Desethyl azilsartan-d4 (B587368), a deuterated metabolite of the angiotensin II receptor antagonist, Azilsartan. Adherence to these procedures is critical for environmental protection and regulatory compliance.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is crucial to handle O-Desethyl azilsartan-d4 with care in a well-ventilated area to prevent the inhalation of any dust or aerosols. In the event of a spill, measures should be taken to avoid dust formation. The spilled material should be carefully swept or shoveled into a suitable, closed container for disposal.

Personal Protective Equipment (PPE):

The following table summarizes the recommended personal protective equipment to be used when handling O-Desethyl azilsartan-d4.

Protection Type	Specification	Purpose
Eye Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).	To protect eyes from splashes or dust.
Hand Protection	Inspected, impervious gloves (e.g., nitrile rubber) that satisfy EU Directive 89/686/EEC and the standard EN 374.	To prevent skin contact.
Body Protection	Fire/flame resistant and impervious clothing.	To protect skin from accidental exposure.
Respiratory Protection	A self-contained breathing apparatus may be necessary for firefighting.	To prevent inhalation of toxic fumes in case of fire.

Step-by-Step Disposal Procedures

The primary and most responsible method for the disposal of O-Desethyl azilsartan-d4 is to return any expired or waste material to the manufacturer or supplier. If this is not feasible, a licensed professional waste disposal service must be engaged. Under no circumstances should this chemical be disposed of in the regular trash or flushed down the toilet, as it should not be allowed to enter drains, water courses, or the soil.[1]

Disposal Workflow:

Disposal Decision Workflow for O-Desethyl azilsartan-d4

Experimental Protocols for Disposal:

• Incineration: The product may be burned in a chemical incinerator equipped with an afterburner and scrubber. This process ensures the complete destruction of the compound, minimizing environmental impact. All federal and local regulations regarding the disposal and destruction of this material must be strictly followed.

Spill Management

In the case of a spill, the following steps should be taken:

• Evacuate: Keep unnecessary personnel away from the spill area.

• Ventilate: Ensure adequate ventilation.

• Contain: Prevent the formation of dust.

• Collect: Carefully sweep or shovel the spilled material into a suitable, closed container for disposal. For liquid spills, absorb the solution with an inert material.

• Clean: Wash the spill area thoroughly with soap and water.

• Dispose: The collected waste must be disposed of through a licensed hazardous material disposal company.

References

• 1. benchchem.com [benchchem.com]